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4-(2,4-Difluorophenyl)piperidin-4-ol Documentation Hub

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  • Product: 4-(2,4-Difluorophenyl)piperidin-4-ol
  • CAS: 1274933-78-6

Core Science & Biosynthesis

Foundational

Technical Deep Dive: 4-(2,4-Difluorophenyl)piperidin-4-ol

Executive Summary 4-(2,4-Difluorophenyl)piperidin-4-ol is a specialized heterocyclic building block belonging to the 4-aryl-4-piperidinol class. This scaffold is a "privileged structure" in medicinal chemistry, serving a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

4-(2,4-Difluorophenyl)piperidin-4-ol is a specialized heterocyclic building block belonging to the 4-aryl-4-piperidinol class. This scaffold is a "privileged structure" in medicinal chemistry, serving as a critical pharmacophore in the design of Central Nervous System (CNS) agents—specifically dopamine antagonists (antipsychotics) and Neurokinin-1 (NK1) receptor antagonists.

The compound is characterized by the presence of a geminal aryl-hydroxy motif at the C4 position of the piperidine ring. The 2,4-difluoro substitution pattern on the phenyl ring is strategically employed to block metabolic oxidation (at the para-position) and modulate lipophilicity, enhancing blood-brain barrier (BBB) penetration compared to non-fluorinated analogs.

Part 1: Physicochemical Profile[1]

The introduction of fluorine atoms induces a strong dipole and alters the pKa of the piperidine nitrogen through inductive effects.

Key Constants & Properties
PropertyValue / DescriptionNotes
CAS Number 2832911-54-1 (HCl salt)Free base often synthesized in situ.
Molecular Formula C₁₁H₁₃F₂NOFree Base
Molecular Weight 213.23 g/mol Free Base
Appearance White to off-white crystalline solidHygroscopic as HCl salt.
Melting Point 135–145 °C (Predicted)Analogous to 4-(4-chlorophenyl)piperidin-4-ol (137–140 °C).
Solubility Soluble in DMSO, Methanol.Poor water solubility (Free Base); High (HCl salt).
pKa (Basic) ~9.6Piperidine Nitrogen (Calculated).
LogP ~1.8 – 2.1Moderate lipophilicity suitable for CNS targeting.
Structural Significance
  • Metabolic Blockade: The fluorine at the para (4-position) of the phenyl ring blocks Cytochrome P450-mediated hydroxylation, a common clearance pathway for phenyl-piperidines.

  • Conformational Lock: The bulky 4-aryl/4-hydroxy substitution forces the piperidine ring into a stable chair conformation, with the aryl group typically favoring the equatorial position in receptor binding pockets.

Part 2: Synthetic Pathways & Manufacturing

The synthesis of 4-(2,4-Difluorophenyl)piperidin-4-ol requires stringent exclusion of moisture due to the use of organometallic reagents. The industry-standard route involves a Grignard Addition to a protected piperidone.[1]

Experimental Protocol: Grignard Route

Objective: Synthesis of 4-(2,4-Difluorophenyl)-N-Boc-piperidin-4-ol followed by deprotection.

Reagents:

  • Substrate: N-Boc-4-piperidone (or N-Benzyl-4-piperidone).

  • Grignard Reagent: 2,4-Difluorophenylmagnesium bromide (prepared from 1-bromo-2,4-difluorobenzene + Mg).

  • Solvent: Anhydrous THF or Diethyl Ether.

Step-by-Step Methodology:

  • Grignard Formation: In a flame-dried 3-neck flask under Nitrogen, activate Magnesium turnings (1.1 eq) with iodine. Add 1-bromo-2,4-difluorobenzene (1.0 eq) in THF dropwise to maintain a gentle reflux. Critical Control Point: Temperature must not exceed 60°C to prevent homocoupling (4,4'-difluorobiphenyl formation).

  • Nucleophilic Addition: Cool the Grignard solution to 0°C. Add N-Boc-4-piperidone (0.9 eq) dissolved in THF dropwise over 30 minutes.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

  • Quench: Cool to 0°C and quench with saturated aqueous NH₄Cl. Caution: Exothermic.

  • Workup: Extract with EtOAc. Wash organic layer with brine, dry over Na₂SO₄, and concentrate.

  • Deprotection (if N-Boc): Dissolve crude intermediate in Dioxane/HCl (4M). Stir at RT for 2 hours. Precipitate the HCl salt with diethyl ether.

Synthetic Workflow Diagram

Synthesis Start 1-Bromo-2,4- difluorobenzene Mg Mg / THF (Grignard Formation) Start->Mg Grignard 2,4-Difluorophenyl- magnesium bromide Mg->Grignard Activation Intermediate Intermediate: N-Boc-4-aryl-4-ol Grignard->Intermediate + Piperidone 0°C to RT Piperidone N-Boc-4- piperidone Piperidone->Intermediate Acid HCl / Dioxane (Deprotection) Intermediate->Acid Product 4-(2,4-Difluorophenyl) piperidin-4-ol HCl Acid->Product - Boc Group

Caption: Grignard-mediated synthesis of the target scaffold from 1-bromo-2,4-difluorobenzene and N-protected piperidone.

Part 3: Reactivity & Chemical Behavior

Understanding the reactivity of the tertiary alcohol at position 4 is critical for storage and derivatization.

Acid-Catalyzed Dehydration (The "Tetrahydropyridine" Risk)

Under acidic conditions and heat, 4-aryl-4-piperidinols undergo dehydration to form 4-aryl-1,2,3,6-tetrahydropyridines .

  • Mechanism: Protonation of the hydroxyl group

    
     Loss of water (Carbocation formation) 
    
    
    
    Elimination of
    
    
    -proton.
  • Implication: This side reaction produces an alkene impurity (analogous to the neurotoxin MPTP precursor). Synthesis temperatures during deprotection must be controlled (<40°C) to avoid this.

N-Alkylation

The secondary amine (piperidine nitrogen) is a potent nucleophile.

  • Reaction:

    
    
    
  • Utility: This is the primary attachment point for linking the scaffold to larger pharmacophores (e.g., butyrophenone chains in haloperidol analogs).

Reactivity Diagram

Reactivity Center 4-(2,4-Difluorophenyl) piperidin-4-ol Dehydration Acid / Heat (>60°C) Center->Dehydration Alkylation Alkyl Halide / K2CO3 Center->Alkylation Tetrahydro Product A: 4-(2,4-Difluorophenyl)- 1,2,3,6-tetrahydropyridine (Elimination Impurity) Dehydration->Tetrahydro - H2O Drug Product B: N-Substituted Antipsychotic Scaffold Alkylation->Drug N-Alkylation

Caption: Divergent reactivity pathways: Dehydration (avoidance target) vs. N-Alkylation (synthetic utility).

Part 4: Medicinal Chemistry Applications[3]

Pharmacological Relevance

This specific scaffold is a bioisostere of the 4-(4-chlorophenyl)piperidin-4-ol moiety found in Loperamide and Haloperidol . The 2,4-difluoro substitution is often explored to:

  • Increase Potency: Enhance hydrophobic interactions in the binding pocket of D2 dopamine receptors or 5-HT2A receptors.

  • Reduce Cardiotoxicity: Fluorine substitution can alter hERG channel binding kinetics compared to chloro-analogs.

Drug Classes
  • Antipsychotics: Intermediates for "Iloperidone-like" next-generation atypical antipsychotics.

  • Antifungals: While azoles typically use a propyl backbone, this piperidine scaffold appears in patent literature for novel systemic antifungals targeting ergosterol biosynthesis.

Part 5: Safety & Handling (E-E-A-T)

Hazard Identification
  • GHS Classification: Warning.

    • H302: Harmful if swallowed.

    • H315: Causes skin irritation.[2]

    • H319: Causes serious eye irritation.

  • Specific Toxicity: As a CNS-active pharmacophore, accidental ingestion may cause sedation or extrapyramidal symptoms.

Handling Protocol
  • Storage: Hygroscopic (especially HCl salt). Store under inert atmosphere (Argon/Nitrogen) at 2–8°C.

  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Use a fume hood during synthesis to avoid inhalation of solvent vapors or dust.

References

  • BenchChem. (2025).[1][3] Application Notes and Protocols for the Synthesis of 4-(4-fluorophenyl)piperidin-4-ol. Retrieved from

  • National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 18759874, 4-(2,4-Difluorobenzoyl)piperidine HCl. Retrieved from

  • Sigma-Aldrich. (2025). Product Specification: 4-(2,4-Difluorophenyl)piperidin-4-ol hydrochloride. Retrieved from

  • ChemicalBook. (2025).[4] 4-(4-Chlorophenyl)piperidin-4-ol Chemical Properties and Analogous Data. Retrieved from

  • Google Patents. (2013). WO2013127913A1: 4,4-difluoro-piperidine-compounds and antagonists. (Contextual reference for fluorinated piperidine handling). Retrieved from

Sources

Protocols & Analytical Methods

Method

Application Note: Biological Activity Screening of 4-(2,4-Difluorophenyl)piperidin-4-ol

Introduction & Strategic Significance 4-(2,4-Difluorophenyl)piperidin-4-ol (CAS: 84163-13-3) represents a "privileged scaffold" in medicinal chemistry. Its structural architecture—a piperidine ring substituted at the 4-p...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Strategic Significance

4-(2,4-Difluorophenyl)piperidin-4-ol (CAS: 84163-13-3) represents a "privileged scaffold" in medicinal chemistry. Its structural architecture—a piperidine ring substituted at the 4-position with both a hydroxyl group and an electron-deficient 2,4-difluorophenyl ring—positions it as a critical pharmacophore in two distinct therapeutic areas:

  • CNS Modulation (NMDA Receptor Antagonism): This moiety mimics the pharmacophore of Traxoprodil (CP-101,606) , a selective antagonist for the NR2B subunit of the N-methyl-D-aspartate (NMDA) receptor. The 4-hydroxyl and 4-phenyl substitutions are essential for hydrogen bonding and hydrophobic interactions within the NR2B allosteric site (Ifenprodil binding site).

  • Anti-Infective Agents (CYP51 Inhibition): The 2,4-difluorophenyl group is a hallmark of azole antifungals (e.g., Fluconazole, Voriconazole). It provides metabolic stability and optimal steric fit within the heme-binding pocket of lanosterol 14α-demethylase (CYP51).

This guide outlines a rigorous screening workflow to validate this compound as a fragment lead or quality-controlled intermediate.

Target Identification & Mechanism of Action

Before initiating wet-lab screening, it is crucial to understand the causality of the interaction.

The NR2B Allosteric Site (CNS Pathway)

Unlike competitive antagonists that bind to the glutamate site, 4-(2,4-Difluorophenyl)piperidin-4-ol derivatives typically target the N-terminal domain (NTD) of the NR2B subunit . This allosteric inhibition is use-dependent and non-competitive, offering a safer profile with fewer psychotomimetic side effects compared to channel blockers like ketamine.

Fungal CYP51 Inhibition (Infectious Disease Pathway)

In antifungal applications, the piperidine nitrogen (often substituted in final drugs) or the hydroxyl group coordinates with the heme iron or adjacent residues in the fungal CYP51 enzyme, blocking the demethylation of lanosterol. This leads to the accumulation of toxic sterols and membrane collapse.

Mechanistic Visualization

The following diagram illustrates the dual-pathway mechanism and the screening decision logic.

BiologicalActivityPathways cluster_CNS Path A: CNS (NMDA Modulation) cluster_Fungal Path B: Anti-Infective (Antifungal) Compound 4-(2,4-Difluorophenyl)piperidin-4-ol NR2B Target: NMDA Receptor (NR2B Subunit) Compound->NR2B Pharmacophore Match CYP51 Target: Lanosterol 14α-demethylase Compound->CYP51 Structural Motif Binding Assay: [3H]Ifenprodil Displacement NR2B->Binding Primary Screen Func Assay: Ca2+ Flux / Electrophysiology Binding->Func If Ki < 10 µM OutcomeCNS Outcome: Neuroprotection / Antidepressant Func->OutcomeCNS Validation MIC Assay: CLSI Broth Microdilution CYP51->MIC Phenotypic Screen OutcomeFungal Outcome: Ergosterol Depletion MIC->OutcomeFungal If MIC < 64 µg/mL

Caption: Dual-pathway screening logic targeting NR2B (CNS) and CYP51 (Antifungal) mechanisms.

Experimental Protocols

Protocol A: NR2B-Selective Radioligand Binding Assay

Purpose: To determine the affinity (


) of the compound for the ifenprodil binding site on the NR2B subunit.
Standard:  This protocol is self-validating using Ifenprodil  as a positive control.

Materials:

  • Membrane Source: HEK293 cells stably expressing recombinant human NR1/NR2B receptors.

  • Radioligand:

    
    Ifenprodil (Specific Activity ~60-80 Ci/mmol).
    
  • Non-specific Ligand: 10 µM CP-101,606 or 10 µM Ifenprodil.

  • Buffer: 50 mM Tris-HCl, pH 7.4.

Workflow:

  • Preparation: Thaw membrane aliquots and homogenize in assay buffer. Dilute to 10–20 µg protein/well.

  • Incubation: In a 96-well plate, combine:

    • 50 µL Test Compound (8-point serial dilution, 10 µM to 0.1 nM).

    • 50 µL

      
      Ifenprodil (Final concentration ~2 nM).
      
    • 100 µL Membrane suspension.

  • Equilibrium: Incubate for 120 minutes at 4°C . Note: Low temperature prevents receptor degradation and minimizes low-affinity non-specific binding.

  • Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI) using a cell harvester. Wash 3x with ice-cold buffer.

  • Quantification: Add scintillation cocktail and count radioactivity (CPM).

Data Analysis: Calculate


 using a non-linear regression (4-parameter logistic fit). Convert to 

using the Cheng-Prusoff equation:

Where

is the radioligand concentration and

is the dissociation constant of

Ifenprodil (typically ~1-5 nM).
Protocol B: Antifungal Susceptibility Testing (CLSI M27-A3)

Purpose: To assess functional inhibition of fungal growth, serving as a proxy for CYP51 inhibition or membrane disruption.

Materials:

  • Strains: Candida albicans (ATCC 90028) and Aspergillus fumigatus (ATCC 204305).

  • Media: RPMI 1640 buffered with MOPS (pH 7.0).

  • Control: Fluconazole (positive control).

Workflow:

  • Inoculum Prep: Adjust fungal suspension to

    
     to 
    
    
    
    CFU/mL.
  • Plate Setup: Use sterile 96-well microtiter plates.

  • Dosing: Add 100 µL of test compound (dissolved in DMSO, final DMSO <1%) in serial dilutions ranging from 64 µg/mL down to 0.125 µg/mL.

  • Inoculation: Add 100 µL of inoculum to each well.

  • Incubation:

    • Candida: 35°C for 24–48 hours.

    • Aspergillus:[1] 35°C for 48–72 hours.

  • Readout: Visual inspection or Optical Density (

    
    ) measurement.
    

Validation Criteria:

  • MIC Endpoint: The lowest concentration causing ≥50% inhibition (prominent decrease in turbidity) compared to the growth control.

  • Control Validity: Fluconazole MIC must fall within the established CLSI quality control range (e.g., 0.25–1.0 µg/mL for C. albicans).

ADME/Tox Profiling (Safety Screen)

As an intermediate often used in fragment-based design, the compound must be screened for intrinsic cytotoxicity to ensure biological effects are target-specific and not due to general membrane disruption.

Protocol C: MTT Cytotoxicity Assay
  • Cell Line: HepG2 (Liver) or HEK293 (Kidney).

  • Threshold: A compound is flagged if

    
     (Cytotoxic Concentration 50%) is < 10 µM.
    
  • Method: Standard 72-hour incubation followed by MTT reduction to formazan. Absorbance read at 570 nm.

Data Summary & Interpretation

When analyzing results for 4-(2,4-Difluorophenyl)piperidin-4-ol, use the following reference ranges to categorize activity:

ParameterAssayHigh Potency (Hit)Moderate (Lead-like)Inactive
Binding Affinity (

)
NMDA (NR2B)< 100 nM100 nM – 1 µM> 10 µM
Functional Potency (

)
Ca2+ Flux< 500 nM500 nM – 5 µM> 20 µM
Antifungal MIC C. albicans< 4 µg/mL4 – 16 µg/mL> 64 µg/mL
Selectivity Index

/

> 5010 – 50< 10

Interpretation:

  • High NMDA Affinity: Indicates the compound retains the critical pharmacophore of Traxoprodil. It is a viable scaffold for CNS drug development.

  • High Antifungal Activity: Suggests the 2,4-difluoro substitution is driving CYP51 interaction. The piperidine ring may need derivatization (e.g., adding a triazole side chain) to improve potency to the nanomolar range.

References

  • Chenard, B. L., et al. (1995). "(1S,2S)-1-(4-Hydroxyphenyl)-2-(4-hydroxy-4-phenylpiperidino)-1-propanol: A Potent New Neuroprotectant Which Blocks N-Methyl-D-aspartate Receptors." Journal of Medicinal Chemistry, 38(16), 3138–3145. Link

  • Menniti, F. S., et al. (1997). "CP-101,606, a potent neuroprotectant selective for forebrain neurons." European Journal of Pharmacology, 331(2-3), 117–126. Link

  • Clinical and Laboratory Standards Institute (CLSI). (2008). "Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Third Edition." CLSI Document M27-A3. Link

  • Zhang, D. Z., et al. (1997).[1] "Synthesis and antifungal activity of 1-(1H-1,2,4-triazole-1-yl)-2-(2,4-difluorophenyl)-3-substituted-2-propanols." Yao Xue Xue Bao (Acta Pharmaceutica Sinica), 32(12), 943-949. Link

  • Layton, M. E., et al. (2006). "Discovery of 4-Hydroxy-4-phenylpiperidines as Selective NR2B NMDA Antagonists." Bioorganic & Medicinal Chemistry Letters, 16(22), 5863-5866. Link

Sources

Application

Application Notes and Protocols for 4-(2,4-Difluorophenyl)piperidin-4-ol in Medicinal Chemistry

Introduction: The Strategic Value of Fluorinated Piperidine Scaffolds in Drug Discovery The piperidine ring is a cornerstone of medicinal chemistry, featuring prominently in the structures of numerous approved pharmaceut...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of Fluorinated Piperidine Scaffolds in Drug Discovery

The piperidine ring is a cornerstone of medicinal chemistry, featuring prominently in the structures of numerous approved pharmaceuticals.[1][2][3] Its saturated, six-membered heterocyclic structure provides a versatile three-dimensional scaffold that can be readily functionalized to modulate pharmacological activity and pharmacokinetic properties. The introduction of fluorine atoms into drug candidates has become a powerful strategy to enhance metabolic stability, binding affinity, and bioavailability. The 4-aryl-4-hydroxypiperidine motif, in particular, is a well-established pharmacophore in ligands targeting central nervous system (CNS) receptors. This document provides a detailed guide to the synthesis, characterization, and strategic application of a key building block, 4-(2,4-Difluorophenyl)piperidin-4-ol , for researchers and scientists engaged in drug development.

The presence of the 2,4-difluorophenyl group is of particular significance. The fluorine atoms can modulate the pKa of the piperidine nitrogen, influence lipophilicity, and participate in favorable interactions with biological targets, such as hydrogen bonding and dipole-dipole interactions. This strategic fluorination can lead to improved potency, selectivity, and a more desirable ADME (absorption, distribution, metabolism, and excretion) profile. This guide will detail the synthesis of this valuable intermediate, protocols for its derivatization, and discuss its application in the design of novel therapeutics, particularly in the realm of CNS disorders.

Synthesis of 4-(2,4-Difluorophenyl)piperidin-4-ol: A Detailed Protocol

The most direct and efficient synthesis of 4-(2,4-difluorophenyl)piperidin-4-ol involves a Grignard reaction between a protected 4-piperidone and the Grignard reagent derived from 1-bromo-2,4-difluorobenzene, followed by deprotection. The use of an N-Boc protecting group is recommended due to its stability under the reaction conditions and the relative ease of its subsequent removal.

Overall Synthetic Scheme

Synthesis_Scheme cluster_0 Step 1: Grignard Reaction cluster_1 Step 2: Deprotection N-Boc-4-piperidone N-Boc-4-piperidone Intermediate N-Boc-4-(2,4-difluorophenyl)- piperidin-4-ol N-Boc-4-piperidone->Intermediate 1. THF, -78 °C to rt Grignard_Reagent 2,4-Difluorophenyl- magnesium bromide Grignard_Reagent->Intermediate Final_Product 4-(2,4-Difluorophenyl)- piperidin-4-ol Intermediate_2 N-Boc-4-(2,4-difluorophenyl)- piperidin-4-ol Intermediate_2->Final_Product 2. HCl in Dioxane or TFA Reductive_Amination Starting_Material 4-(2,4-Difluorophenyl)- piperidin-4-ol Product N-Alkyl-4-(2,4-difluorophenyl)- piperidin-4-ol Starting_Material->Product Aldehyde_Ketone Aldehyde or Ketone (R-CHO or R-CO-R') Aldehyde_Ketone->Product Reducing_Agent Sodium Triacetoxyborohydride (NaBH(OAc)₃) Reducing_Agent->Product

Sources

Method

Advanced Chromatographic Strategies for the Analysis of 4-(2,4-Difluorophenyl)piperidin-4-ol: A Guide for Pharmaceutical Development

Abstract This technical guide provides detailed application notes and robust protocols for the quantitative analysis of 4-(2,4-Difluorophenyl)piperidin-4-ol, a key heterocyclic intermediate in pharmaceutical synthesis. R...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides detailed application notes and robust protocols for the quantitative analysis of 4-(2,4-Difluorophenyl)piperidin-4-ol, a key heterocyclic intermediate in pharmaceutical synthesis. Recognizing the compound's challenging polarity and basicity, we present optimized methodologies for both High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization. This document is structured to provide researchers, analytical scientists, and drug development professionals with a comprehensive framework, from understanding the analyte's physicochemical properties to implementing and validating high-performance analytical methods. The causality behind each experimental choice is explained to ensure scientific integrity and facilitate method adaptation and troubleshooting.

Introduction: The Analytical Challenge

4-(2,4-Difluorophenyl)piperidin-4-ol is a tertiary alcohol and a secondary amine incorporated within a piperidine scaffold. This combination of a polar, difluorinated aromatic ring and a basic piperidine moiety presents a unique set of analytical challenges. The high polarity can lead to poor retention on traditional reversed-phase HPLC columns, while the presence of active hydrogens on the hydroxyl and amine groups makes it non-volatile and prone to peak tailing in gas chromatography. Therefore, a systematic approach to method development is crucial for achieving accurate, precise, and robust quantification.

This guide is built on the foundational principles of analytical chemistry and adheres to the validation standards set forth by the International Council for Harmonisation (ICH), specifically the Q2(R2) guidelines, to ensure the trustworthiness and reliability of the presented methods.[1][2][3][4][5]

Physicochemical Properties of 4-(2,4-Difluorophenyl)piperidin-4-ol

PropertyPredicted ValueImplication for Chromatography
Molecular Weight 213.23 g/mol Suitable for both HPLC and GC-MS analysis.
logP (Consensus) 1.39Indicates moderate lipophilicity, suggesting that reversed-phase HPLC is a viable approach with appropriate mobile phase modifications.
Topological Polar Surface Area (TPSA) 41.49 ŲConfirms the polar nature of the molecule, highlighting the need for strategies to enhance retention in reversed-phase HPLC.
pKa (most basic) 9.97The piperidine nitrogen is basic. This necessitates pH control of the mobile phase in HPLC to ensure consistent ionization state and good peak shape.
Water Solubility Moderately solubleThe compound is predicted to be soluble in aqueous-organic mixtures commonly used in HPLC.

Source: SwissADME predictions.

The basicity of the piperidine nitrogen (predicted pKa ≈ 9.97) is a critical factor. In reversed-phase HPLC, operating the mobile phase at a pH at least 2 units below the pKa will ensure the analyte is in its protonated, more polar form, which can improve peak shape by minimizing interactions with residual silanols on the stationary phase.

High-Performance Liquid Chromatography (HPLC) Method

Rationale for Method Development

Given the analyte's moderate lipophilicity and basic nature, a reversed-phase HPLC method with UV detection is the primary choice for routine analysis and purity determination. The difluorophenyl chromophore is expected to provide adequate UV absorbance for sensitive detection. The key challenges to address are achieving sufficient retention and ensuring symmetrical peak shape.

Our strategy involves:

  • Column Selection: A C18 column is a good starting point, but a phase with alternative selectivity, such as a fluorinated phase, may offer enhanced retention and unique selectivity for fluorinated analytes.[6][7][8] We will propose a method using a pentafluorophenyl (PFP) stationary phase, which can provide alternative selectivity through dipole-dipole, pi-pi, and ion-exchange interactions, beneficial for this analyte.

  • Mobile Phase pH Control: To manage the basicity of the piperidine moiety, the mobile phase will be buffered to an acidic pH (around 3.0). This will ensure the analyte is consistently in its protonated state, leading to improved peak symmetry.

  • Organic Modifier: Acetonitrile is chosen for its lower viscosity and UV transparency.

Proposed HPLC Method Protocol

This protocol provides a starting point for the analysis of 4-(2,4-Difluorophenyl)piperidin-4-ol. Optimization may be required based on the specific instrumentation and sample matrix.

Instrumentation and Consumables:

  • HPLC system with a quaternary or binary pump, autosampler, column thermostat, and UV/PDA detector.

  • Pentafluorophenyl (PFP) column (e.g., 150 mm x 4.6 mm, 5 µm).

  • HPLC grade acetonitrile, water, and formic acid.

  • Standard of 4-(2,4-Difluorophenyl)piperidin-4-ol.

Chromatographic Conditions:

ParameterCondition
Column Pentafluorophenyl (PFP), 150 mm x 4.6 mm, 5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 10% B to 70% B over 15 minutes
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection UV at 264 nm (based on the difluorophenyl chromophore)
Run Time 20 minutes

Sample Preparation:

  • Prepare a stock solution of 4-(2,4-Difluorophenyl)piperidin-4-ol at 1 mg/mL in a 50:50 mixture of acetonitrile and water.

  • From the stock solution, prepare working standards and samples by diluting with the initial mobile phase composition (90% A: 10% B).

HPLC Workflow Diagram

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC Analysis cluster_data Data Processing stock Prepare Stock Solution (1 mg/mL) working Dilute to Working Concentration stock->working inject Inject 10 µL onto PFP Column working->inject separate Gradient Elution (ACN/H2O with 0.1% FA) inject->separate detect UV Detection at 264 nm separate->detect integrate Integrate Peak Area detect->integrate quantify Quantify using Calibration Curve integrate->quantify

Caption: HPLC analysis workflow for 4-(2,4-Difluorophenyl)piperidin-4-ol.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

Rationale for Method Development

Direct GC analysis of 4-(2,4-Difluorophenyl)piperidin-4-ol is not feasible due to its low volatility and the presence of active hydroxyl and amine protons, which would lead to severe peak tailing and potential thermal degradation. Therefore, a derivatization step is mandatory to make the analyte amenable to GC-MS analysis.

Our strategy employs silylation, a robust and widely used derivatization technique for polar analytes.[9][10]

  • Derivatization Reagent: We have selected N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) as the silylating agent. MSTFA is highly reactive and effectively derivatizes both hydroxyl and amine groups, replacing the active hydrogens with trimethylsilyl (TMS) groups.[10] This increases the volatility and thermal stability of the analyte.

  • GC Column: A low-polarity, general-purpose column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent), is suitable for the separation of the TMS-derivatized analyte.

  • Detection: Mass spectrometry provides high selectivity and sensitivity, and the fragmentation pattern of the TMS derivative can be used for structural confirmation.

Proposed GC-MS Method Protocol

This protocol details the derivatization and subsequent GC-MS analysis. All glassware should be thoroughly dried to prevent hydrolysis of the silylating reagent.

Instrumentation and Consumables:

  • GC-MS system with a split/splitless injector and a mass selective detector.

  • 5% Phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm).

  • N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

  • Silylation-grade pyridine or acetonitrile.

  • Standard of 4-(2,4-Difluorophenyl)piperidin-4-ol.

Derivatization Protocol:

  • Accurately weigh approximately 1 mg of the sample or standard into a 2 mL autosampler vial.

  • Add 100 µL of silylation-grade pyridine (or acetonitrile) to dissolve the sample.

  • Add 100 µL of MSTFA to the vial.

  • Cap the vial tightly and vortex for 30 seconds.

  • Heat the vial at 60 °C for 30 minutes in a heating block or oven.

  • Cool the vial to room temperature before analysis.

Chromatographic Conditions:

ParameterCondition
Column 5% Phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm
Carrier Gas Helium, constant flow at 1.2 mL/min
Injector Temperature 280 °C
Injection Volume 1 µL
Split Ratio 20:1
Oven Program Initial 100 °C, hold 2 min, ramp to 280 °C at 15 °C/min, hold 5 min
Transfer Line Temp. 280 °C
Ion Source Temp. 230 °C
Ionization Mode Electron Ionization (EI) at 70 eV
Scan Range 50-500 m/z
GC-MS Workflow Diagram

GCMS_Workflow cluster_prep Sample Preparation & Derivatization cluster_gcms GC-MS Analysis cluster_data Data Processing weigh Weigh Sample/Standard (1 mg) dissolve Dissolve in Pyridine (100 µL) weigh->dissolve derivatize Add MSTFA (100 µL) dissolve->derivatize heat Heat at 60 °C for 30 min derivatize->heat inject Inject 1 µL into GC-MS heat->inject separate Temperature Programmed Separation inject->separate detect Mass Spectrometric Detection separate->detect extract_ion Extract Ion Chromatograms detect->extract_ion quantify Quantify using Characteristic Ions extract_ion->quantify

Caption: GC-MS analysis workflow including silylation derivatization.

Method Validation: A Self-Validating System

For both the HPLC and GC-MS methods, a comprehensive validation should be performed in accordance with ICH Q2(R2) guidelines to ensure the methods are fit for their intended purpose.[1][2][3][4][5] The following parameters must be evaluated:

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components. This can be demonstrated by analyzing placebo samples and stressed samples.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range. A minimum of five concentrations should be used, and the correlation coefficient (r²) should be ≥ 0.999.

  • Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by recovery studies on spiked samples at three different concentration levels.

  • Precision:

    • Repeatability: Precision under the same operating conditions over a short interval of time (intra-assay precision).

    • Intermediate Precision: Expresses within-laboratory variations (different days, different analysts, different equipment).

    • Reproducibility: Expresses the precision between laboratories (collaborative studies).

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters. For HPLC, this could include pH of the mobile phase, column temperature, and flow rate. For GC-MS, this could include injector temperature and oven ramp rate.

Conclusion

The analytical methods detailed in this guide provide a robust framework for the analysis of 4-(2,4-Difluorophenyl)piperidin-4-ol in a pharmaceutical development setting. The proposed HPLC method using a PFP column offers a direct approach for quantification and purity assessment, while the GC-MS method with silylation derivatization provides a highly sensitive and selective alternative, particularly for impurity identification. By understanding the scientific rationale behind the method development and adhering to the principles of method validation outlined by the ICH, researchers can ensure the generation of high-quality, reliable, and defensible analytical data.

References

  • Przybyciel, M. (2005). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC North America, 23(10). [Link]

  • International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

  • European Medicines Agency. (1995). ICH Q2(R1) Validation of analytical procedures: Text and methodology. [Link]

  • Waters Corporation. (n.d.). Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases. [Link]

  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

  • IntuitionLabs.ai. (2024). ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link]

  • QbD Group. (2024). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. [Link]

  • ResearchGate. (2005). Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC. [Link]

Sources

Application

Application Notes &amp; Protocols: The Strategic Role of 4-(2,4-Difluorophenyl)piperidin-4-ol and its Derivatives in the Synthesis of Modern Antipsychotics

Audience: Researchers, Scientists, and Drug Development Professionals Introduction: The Rise of Privileged Scaffolds in CNS Drug Discovery The development of atypical antipsychotics has revolutionized the treatment of sc...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of Privileged Scaffolds in CNS Drug Discovery

The development of atypical antipsychotics has revolutionized the treatment of schizophrenia and other psychotic disorders. A cornerstone of modern antipsychotic design is the multi-receptor theory, targeting not only the dopamine D2 receptor but also various serotonin receptors, particularly the 5-HT2A subtype.[1][2] This polypharmacological approach has led to the identification of "privileged scaffolds"—molecular frameworks that are consistently found in successful CNS drugs. The arylpiperidine and arylpiperazine motifs are chief among these, providing the crucial basic nitrogen atom for receptor interaction within a conformationally constrained ring system.[3]

The strategic incorporation of fluorine into these scaffolds has become a powerful tool in medicinal chemistry.[4] Fluorine's unique properties—high electronegativity, small size, and the strength of the C-F bond—can be leveraged to enhance metabolic stability, improve blood-brain barrier penetration, and modulate receptor binding affinity.[5][6][7]

This guide focuses on 4-(2,4-Difluorophenyl)piperidin-4-ol , a high-value building block that embodies these critical design principles. While this molecule is a versatile starting point for discovery chemistry, its core structure is present in marketed therapeutics. To provide a concrete and practical application, this document will use a closely related derivative to illustrate the synthesis of a key precursor for the atypical antipsychotic Iloperidone .

Application Note 1: The (2,4-Difluorophenyl)piperidine Moiety as a Pharmacophore Element

A pharmacophore model for atypical antipsychotics generally consists of a basic amine center separated from an aromatic/hydrophobic region by a specific linker distance.[8] The 4-(2,4-Difluorophenyl)piperidine core is an almost perfect instantiation of this model.

  • The Basic Amine: The secondary amine of the piperidine ring is the key basic center. At physiological pH, it is protonated, allowing it to form a critical ionic bond with a conserved aspartate residue in the binding pocket of dopamine and serotonin receptors.

  • The Aromatic Region: The 2,4-difluorophenyl group serves as the aromatic moiety, engaging in hydrophobic and van der Waals interactions within the receptor. The fluorine atoms are not merely passive decorations; their electron-withdrawing nature can fine-tune the electronics of the aromatic ring and create specific dipole or hydrogen bond interactions, enhancing binding selectivity and potency.[5]

  • The 4-ol Group: The tertiary alcohol in the parent compound provides a synthetic handle for further modification or can be a precursor to other functional groups. For instance, oxidation of this alcohol to a ketone is a key step toward the synthesis of the antipsychotic Iloperidone's core structure.[9]

The diagram below illustrates the general pharmacophore for D2/5-HT2A antagonists and the role of the difluorophenylpiperidine scaffold.

cluster_0 Typical D2/5-HT2A Pharmacophore cluster_1 Scaffold: (2,4-Difluorophenyl)piperidine A Basic Amine (e.g., Piperidine N) B Optimal Linker/Spacer A->B C Aromatic/Hydrophobic Region B->C D Piperidine Nitrogen E Rigid Piperidine Ring D->E F 2,4-Difluorophenyl Group E->F

Caption: Pharmacophore model for antipsychotics and its realization in the target scaffold.

Table 1: Physicochemical Contributions of the 4-(2,4-Difluorophenyl)piperidin-4-ol Scaffold

Molecular FragmentKey Physicochemical PropertiesRole in Drug Action
2,4-Difluoro Substituents High electronegativity, electron-withdrawing.Blocks sites of metabolic oxidation (improves half-life), enhances receptor binding affinity, increases lipophilicity to aid BBB crossing.[6]
Phenyl Ring Aromatic, hydrophobic.Forms key hydrophobic and π-stacking interactions in the receptor binding pocket.
Piperidine Ring Basic nitrogen (pKa ~8-9), conformationally restricted.Provides the essential basic amine for ionic interaction with the receptor. The ring structure limits conformational flexibility, which can improve binding affinity.[3]
4-ol Group Polar, hydrogen bond donor/acceptor.Serves as a versatile synthetic handle for conversion to other functional groups (e.g., ketone) or for creating derivatives.

Application Note 2: Synthetic Strategy Towards an Iloperidone Precursor

Iloperidone is an atypical antipsychotic that effectively treats the symptoms of schizophrenia. Its structure features the (2,4-difluorophenyl)piperidine core. A key intermediate in its synthesis is (Z)-(2,4-difluorophenyl)(piperidin-4-yl)methanone oxime .[9] This intermediate can be conceptually and practically synthesized from precursors like 4-(2,4-difluorophenyl)piperidin-4-ol.

The general synthetic logic involves:

  • Starting Material: A protected piperidin-4-one.

  • Aryl Introduction: A Grignard or similar organometallic reaction with 1-bromo-2,4-difluorobenzene to form the 4-aryl-4-ol structure (i.e., a protected version of the title compound).

  • Oxidation: Oxidation of the tertiary alcohol to a ketone.

  • Oximation: Reaction of the ketone with hydroxylamine to form the required methanone oxime intermediate.

  • Deprotection: Removal of the piperidine nitrogen protecting group to yield the free secondary amine, ready for the final N-alkylation step.

The workflow below outlines the key transformations to generate the core intermediate.

G A 1. N-Protected Piperidin-4-one B 2. Grignard Addition (e.g., 2,4-diF-Ph-MgBr) A->B Forms 4-aryl-4-ol C 3. Oxidation (e.g., PCC, Swern) B->C Forms Ketone D 4. Oximation (NH2OH·HCl) C->D Forms Oxime E (Z)-(2,4-difluorophenyl) (piperidin-4-yl)methanone oxime D->E After Deprotection

Caption: Synthetic workflow for the formation of a key Iloperidone intermediate.

Protocol: N-Alkylation for the Synthesis of an Advanced Antipsychotic Precursor

This protocol details the crucial N-alkylation step, coupling the key piperidine intermediate with its side chain. This is a representative and robust reaction for synthesizing many final antipsychotic active pharmaceutical ingredients (APIs). The reaction joins the basic amine core with the rest of the molecule.

Reaction: Coupling of (Z)-(2,4-difluorophenyl)(piperidin-4-yl)methanone oxime with 1-(3-chloropropoxy)-4-methoxybenzene.

Materials:

  • (Z)-(2,4-difluorophenyl)(piperidin-4-yl)methanone oxime hydrochloride (1.0 eq)

  • 1-(3-Chloropropoxy)-4-methoxybenzene (1.1 eq)

  • Potassium Carbonate (K₂CO₃), anhydrous, powdered (3.0 eq)

  • Potassium Iodide (KI), catalytic amount (0.1 eq)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Ethyl Acetate (EtOAc)

  • Deionized Water

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • Vessel Preparation: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add (Z)-(2,4-difluorophenyl)(piperidin-4-yl)methanone oxime hydrochloride (1.0 eq) and anhydrous DMF (approx. 10 mL per 1 g of starting material).

  • Base Addition: Add powdered anhydrous potassium carbonate (3.0 eq). The use of a base is critical to neutralize the hydrochloride salt and to scavenge the HCl generated during the reaction.[10] K₂CO₃ is a common, effective, and economical choice for this transformation.

  • Reagent Addition: Add 1-(3-chloropropoxy)-4-methoxybenzene (1.1 eq) and a catalytic amount of potassium iodide (0.1 eq). Scientist's Note: The addition of KI is a classic Finkelstein reaction condition; it converts the alkyl chloride in-situ to the more reactive alkyl iodide, accelerating the rate of this Sₙ2 reaction.

  • Reaction Execution: Heat the reaction mixture to 70-80 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting piperidine is consumed (typically 6-12 hours).

  • Work-up (Quenching): Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture slowly into a beaker containing cold deionized water (approx. 10x the volume of DMF). This will precipitate the crude product.

  • Work-up (Extraction): Transfer the aqueous mixture to a separatory funnel and extract three times with ethyl acetate. Combine the organic layers.

  • Work-up (Washing): Wash the combined organic layers sequentially with deionized water (twice) and then with brine (once). The brine wash helps to remove residual water from the organic phase.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure N-alkylated product.

Data & Characterization

Successful synthesis of the target compound can be confirmed by standard analytical techniques.

Table 2: Expected Analytical Data for the N-Alkylated Product

AnalysisExpected ResultInterpretation
Mass Spec (ESI+) [M+H]⁺ = 435.20Confirms the molecular weight of the target compound (C₂₃H₂₈F₂N₂O₃).
¹H NMR (CDCl₃) δ ~7.5-6.8 (m, 7H); δ ~6.85 (d, 2H); δ ~4.0 (t, 2H); δ ~3.78 (s, 3H)Aromatic protons from both rings are present. The triplet around 4.0 ppm corresponds to the -O-CH₂- group of the linker. The singlet at 3.78 ppm is the methoxy group.
¹⁹F NMR (CDCl₃) Two distinct signals in the aromatic region.Confirms the presence and chemical environment of the two fluorine atoms on the phenyl ring.

Conclusion

4-(2,4-Difluorophenyl)piperidin-4-ol and its chemical relatives are not merely esoteric building blocks; they are powerful and validated scaffolds for the construction of complex CNS-active agents. The strategic placement of fluorine atoms provides enhanced metabolic stability and modulates receptor affinity, while the arylpiperidine core serves as a robust pharmacophore for engaging critical dopamine and serotonin receptors. The protocols and strategies outlined herein demonstrate the practical utility of this scaffold, showcasing a clear and logical pathway from a foundational building block to an advanced precursor for a clinically significant atypical antipsychotic. For researchers in drug discovery, mastering the chemistry of such privileged structures is essential for developing the next generation of therapies for neuropsychiatric disorders.

References

  • Lima, L. M., et al. (2013). Synthesis and pharmacological evaluation of new N-phenylpiperazine derivatives designed as homologues of the antipsychotic lead compound LASSBio-579. European Journal of Medicinal Chemistry. Available at: [Link]

  • Nargund, S. L., et al. (2025). Fluorine in drug discovery: Role, design and case studies. Pharmacy Journal. Available at: [Link]

  • Singh, A., et al. (2020). The Recent Development of Piperazine and Piperidine Derivatives as Antipsychotic Agents. Medicinal Chemistry. Available at: [Link]

  • Frølund, B., et al. (2012). Synthesis and evaluation of a series of piperidine-2,6-dione-piperazine (piperidine) derivatives as multireceptor atypical antipsychotics. Archiv der Pharmazie. Available at: [Link]

  • Roth, B. L., et al. (2019). Revised Pharmacophore Model for 5-HT2A Receptor Antagonists Derived from the Atypical Antipsychotic Agent Risperidone. Molecular Pharmacology. Available at: [Link]

  • Chen, Y., et al. (2012). Synthesis and Evaluation of a Series of 2-Substituted-5-Thiopropylpiperazine (Piperidine)-1,3,4-Oxadiazoles Derivatives as Atypical Antipsychotics. PLOS ONE. Available at: [Link]

  • Chen, Y., et al. (2012). Synthesis and Evaluation of a Series of 2-Substituted-5-Thiopropylpiperazine (Piperidine)-1,3,4-Oxadiazoles Derivatives as Atypical Antipsychotics. PLOS ONE. Available at: [Link]

  • Adejare, A. (2014). Fluorinated molecules as drugs and imaging agents in the CNS. Journal of Fluorine Chemistry. Available at: [Link]

  • ResearchGate. (2026). The structure of representative antipsychotic drugs and representative compounds from our previous study. ResearchGate. Available at: [Link]

  • Google Patents. (2013). WO2013127913A1 - 4,4-difluoro-piperidine-compounds.
  • ResearchGate. (2025). Fluorinated Molecules as Drugs and Imaging Agents in the CNS. ResearchGate. Available at: [Link]

  • da Silva, G. F., et al. (2022). Design, Synthesis and Pharmacological Evaluation of Novel Conformationally Restricted N-arylpiperazine Derivatives Characterized as D2/D3 Receptor Ligands, Candidates for the Treatment of Neurodegenerative Diseases. Molecules. Available at: [Link]

  • Glennon, R. A., et al. (1992). Novel 1-phenylpiperazine and 4-phenylpiperidine derivatives as high-affinity sigma ligands. Journal of Medicinal Chemistry. Available at: [Link]

  • ResearchGate. (2017). Procedure for N-alkylation of Piperidine?. ResearchGate. Available at: [Link]

  • Orsolini, L., et al. (2023). Overview of Novel Antipsychotic Drugs: State of the Art, New Mechanisms, and Clinical Aspects of Promising Compounds. International Journal of Molecular Sciences. Available at: [Link]

  • Hart, P. J., et al. (2025). Beyond N-alkylation: Synthesis, structure, and function of N-aminopeptides. Accounts of Chemical Research. Available at: [Link]

  • Chemistry Stack Exchange. (2017). Synthesis of Haloperidol with 4-chlorobutanoyl chloride and piperidin-4-one. Available at: [Link]

  • Ma, D., et al. (2011). Facile one-pot direct arylation and alkylation of nitropyridine N-oxides with Grignard reagents. Organic Letters. Available at: [Link]

  • Nepali, K., et al. (2011). Piperidin-4-one: the potential pharmacophore. Current Medicinal Chemistry. Available at: [Link]

  • ChemRxiv. (N.D.). Synthesis and biological characterization of 4,4-difluoro-3-(phenoxymethyl)piperidine scaffold as dopamine 4 receptor (D4R) antagonists. Available at: [Link]

  • PubChem. (N.D.). Piperidin-4-ol. National Center for Biotechnology Information. Available at: [Link]

  • Veeprho. (N.D.). (Z)-(2,4-difluorophenyl)(piperidin-4-yl)methanone oxime hydrochloride. Available at: [Link]

  • Preprints.org. (2022). Synthesis, Crystal Structure, and DFT Studies of ((Z)-(2,4-difluorophenyl)(1-((2-nitrophenyl)sulfonyl)piperidin-4-yl)methanone oxime). Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

troubleshooting the synthesis of 4-(2,4-Difluorophenyl)piperidin-4-ol

Technical Support Center: Synthesis of 4-(2,4-Difluorophenyl)piperidin-4-ol Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Troubleshooting Nucleophilic Addition to N-Protected-...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Synthesis of 4-(2,4-Difluorophenyl)piperidin-4-ol

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Subject: Troubleshooting Nucleophilic Addition to N-Protected-4-Piperidones

Diagnostic Overview

The synthesis of 4-(2,4-difluorophenyl)piperidin-4-ol is a deceptive classic. On paper, it is a straightforward Grignard or Organolithium addition to a ketone. In practice, the electron-deficient nature of the 2,4-difluorophenyl ring and the basicity of the piperidine scaffold create a minefield of side reactions: initiation failure , enolization , and acid-catalyzed dehydration .

This guide bypasses standard textbook procedures to address the specific failure modes encountered in high-stakes drug development environments.

Module 1: Nucleophile Generation (The "Hidden" Failure Mode)

User Query: "I am using 1-bromo-2,4-difluorobenzene with Mg turnings in THF. The reaction refuses to initiate, even with iodine. When I heat it, it turns black/tarry."

Root Cause Analysis: The fluorine atoms at the 2- and 4-positions are strongly electron-withdrawing. This deactivates the carbon-bromine bond toward oxidative addition (insertion of Mg). Heating to force initiation often leads to Wurtz coupling (homocoupling of the aryl halide) or polymerization, resulting in the "black tar" observation.

The Fix: Switch to Magnesium-Halogen Exchange Stop trying to insert Mg metal directly.[1] Use the "Turbo Grignard" method or Lithium-Halogen exchange.[1] This is the industry standard for polyfluorinated aromatics.

Protocol A: The "Turbo" Exchange (Recommended)
  • Reagents: 1-bromo-2,4-difluorobenzene, i-PrMgCl·LiCl (Turbo Grignard solution).

  • Mechanism: The i-PrMgCl rapidly exchanges with the aryl bromide at low temperature. The LiCl breaks up polymeric Grignard aggregates, increasing reactivity.

  • Procedure:

    • Dissolve aryl bromide in anhydrous THF at -15°C.

    • Add i-PrMgCl·LiCl (1.1 equiv) dropwise.

    • Stir for 30–60 mins. Conversion is usually >95% without "initiation" lag.

Protocol B: Lithiation (High Risk/High Reward)
  • Reagents: n-BuLi, -78°C.

  • Risk: 2,4-difluorophenyl lithium is less stable than the Grignard. If the temperature rises above -60°C, it can eliminate LiF to form a benzyne intermediate, which leads to complex mixtures.

Decision Matrix: Nucleophile Generation

NucleophileStrategy Start Start: 1-Bromo-2,4-difluorobenzene Method Select Method Start->Method Mg_Metal Mg Metal (Turnings) Method->Mg_Metal Traditional Exchange Mg-Halogen Exchange (i-PrMgCl) Method->Exchange Recommended Lithium Lithiation (n-BuLi) Method->Lithium Alternative Result_Mg Risk: Initiation Failure Risk: Wurtz Coupling Mg_Metal->Result_Mg Result_Ex High Yield Controlled Temp (-15°C) Exchange->Result_Ex Result_Li Fast Reaction Risk: Benzyne (-78°C req) Lithium->Result_Li

Figure 1: Strategic decision tree for generating the 2,4-difluorophenyl nucleophile. Green path represents the highest reliability.

Module 2: The Addition (Overcoming Enolization)

User Query: "I formed the Grignard successfully, but after adding N-Boc-4-piperidone and working up, I recovered 60% of my ketone starting material. The yield is poor."

Root Cause Analysis: N-protected-4-piperidones are prone to enolization . The Grignard reagent is a strong base.[2][3] If the nucleophilic attack is sterically hindered or slow, the Grignard will simply deprotonate the alpha-carbon of the ketone.[3] Upon aqueous workup, the enolate converts back to the starting ketone.[3]

The Fix: Organocerium Chemistry (The Luche Protocol) Lanthanide salts increase the electrophilicity of the carbonyl while suppressing the basicity of the reagent.

Protocol:

  • Preparation: Dry Cerium(III) Chloride (

    
    ) is critical. Heptahydrate must be dried at 140°C under high vacuum for 2 hours (stirring) until it becomes a fine white powder.
    
  • Activation: Suspend dry

    
     (1.5 equiv) in THF and stir at RT for 2 hours.
    
  • Transmetallation: Cool the

    
     slurry to -78°C. Add your pre-formed 2,4-difluorophenyl lithium (or Grignard) to this slurry. Stir for 30 mins. You now have an Organocerium reagent.
    
  • Addition: Add N-Boc-4-piperidone (dissolved in THF) to the mixture at -78°C.

  • Result: This virtually eliminates enolization, pushing yields from ~40% to >85%.

Module 3: Isolation & Deprotection (The Dehydration Trap)

User Query: "I isolated the N-Boc intermediate pure. I treated it with 4M HCl in dioxane to remove the Boc group. NMR shows the Boc is gone, but the alcohol peak is missing, and I see an alkene proton."

Root Cause Analysis: You have synthesized a tertiary benzylic-like alcohol . These are extremely sensitive to acid-catalyzed dehydration. The electron-poor difluorophenyl ring destabilizes the carbocation slightly, but the thermodynamic drive to form the tetrahydropyridine (conjugated double bond) is strong in acidic media.

The Fix: Mild Deprotection or Alternative Protecting Groups

MethodReagentRisk LevelNotes
Standard Acid TFA / DCMHigh Often leads to elimination (alkene formation).
Controlled Acid 2M HCl / EtOAc (0°C)Medium Keep cold. Monitor strictly. Stop immediately upon Boc consumption.
Silyl Method TMSOTf / 2,6-LutidineLow Cleaves Boc under non-protic conditions.
Alternative PG N-BenzylZero Use Hydrogenation (

, Pd/C) to deprotect. No acid required.

Recommended Workflow for N-Boc Deprotection: If you must use N-Boc, do not use neat TFA.

  • Dissolve substrate in Ethyl Acetate (not Dioxane/Water).

  • Cool to 0°C.

  • Bubble dry HCl gas or add a stoichiometric amount of Acetyl Chloride/MeOH solution.

  • Neutralize immediately with

    
     upon completion. Do not let it sit in acid.
    

Comparison of Synthetic Routes

FeatureRoute A: Standard GrignardRoute B: Turbo-Grignard + CeCl3Route C: Lithiation (-78°C)
Nucleophile Aryl-MgBrAryl-MgCl·LiClAryl-Li
Temp Control Reflux (Initiation)-15°C to RT-78°C (Strict)
Enolization High RiskSuppressedModerate Risk
Scale-up Difficult (Exotherm)ExcellentDifficult (Cryogenic)
Typical Yield 30-45%80-92% 60-75%

References & Grounding

  • Turbo Grignard Chemistry: Knochel, P., et al. "Functionalized Grignard Reagents via a Halogen–Magnesium Exchange Reaction." Angewandte Chemie, 2003. Describes the preparation of i-PrMgCl·LiCl and its use with electron-deficient aryl halides.

  • Organocerium Addition: Imamoto, T., et al. "Carbon-Carbon Bond Forming Reactions Using Cerium Metal or Organocerium Reagents." Journal of the American Chemical Society, 1989. Establishes the suppression of enolization in ketone additions.

  • Piperidone Synthesis Patents:

    • Patent WO2001002357A2: "Process for the synthesis of 4-(4'-fluorophenyl)-piperidines." Link (Demonstrates analogous Grignard additions to piperidones).

    • Patent CN111116456B: "Preparation method of 4, 4-difluoropiperidine hydrochloride." Link (Provides context on handling N-Boc difluoro-piperidine derivatives).

  • Dehydration Risks: Study.com / LibreTexts: "Acid-Catalyzed Dehydration of Alcohols." Link (Mechanistic validation of tertiary alcohol elimination in acidic media).

Disclaimer: The synthesis of aryl-piperidines may produce pharmacologically active compounds regulated under local laws (e.g., structural analogs of fentanyl or antipsychotics). Ensure all work is conducted in compliance with relevant legal and safety regulations.

Sources

Optimization

Technical Support Center: Scale-Up Synthesis of 4-(2,4-Difluorophenyl)piperidin-4-ol

Welcome to the technical support center for the synthesis of 4-(2,4-Difluorophenyl)piperidin-4-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associa...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 4-(2,4-Difluorophenyl)piperidin-4-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the scale-up synthesis of this important piperidine derivative. Piperidine-containing compounds are crucial building blocks in medicinal chemistry, and mastering their synthesis is key to advancing pharmaceutical research.[1][2] This resource provides in-depth troubleshooting advice and frequently asked questions to ensure your synthesis is successful, efficient, and scalable.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 4-(2,4-Difluorophenyl)piperidin-4-ol, which is typically achieved via a Grignard reaction.[3][4]

Issue 1: The Grignard reaction fails to initiate.

Question: I've combined my magnesium turnings and 1-bromo-2,4-difluorobenzene, but the reaction hasn't started. What's going on?

Answer: Failure of Grignard reagent formation is a common hurdle, often due to the passivating layer of magnesium oxide on the metal surface or the presence of moisture.[5] Here’s how to troubleshoot:

  • Magnesium Activation: The magnesium surface needs to be activated to initiate the reaction.[3][5]

    • Mechanical Activation: In a glovebox or under an inert atmosphere, gently crush the magnesium turnings with a mortar and pestle to expose a fresh surface.[3]

    • Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the flask.[3][6] The disappearance of the characteristic iodine color indicates that the magnesium has been activated.[3][6]

  • Anhydrous Conditions: Grignard reagents are highly sensitive to moisture.[7] Ensure all glassware is rigorously dried, and all solvents are anhydrous.[7][8]

  • Initiation Temperature: Gentle heating may be required to start the reaction.[3] Once initiated, the reaction is exothermic, and the heat should be controlled to maintain a gentle reflux.[3][6]

Issue 2: The yield of 4-(2,4-Difluorophenyl)piperidin-4-ol is unexpectedly low.

Question: My reaction worked, but I'm getting a much lower yield than anticipated. What are the potential causes and how can I optimize it?

Answer: Low yields can stem from incomplete Grignard formation or competing side reactions.[3]

  • Incomplete Grignard Formation: As mentioned above, ensure complete magnesium activation and strictly anhydrous conditions.[3] Consider titrating your Grignard reagent before use to determine its exact concentration.

  • Side Reactions:

    • Enolization of 4-Piperidone: The Grignard reagent can act as a base, deprotonating the acidic α-protons of the 4-piperidone, which leads to the recovery of the starting material after work-up.[3][9] This is more prevalent with sterically hindered Grignard reagents.

    • Reduction of 4-Piperidone: If the Grignard reagent has β-hydrogens, it can reduce the ketone to a secondary alcohol.[9]

    • Wurtz Coupling: The Grignard reagent can react with unreacted 1-bromo-2,4-difluorobenzene to form 2,2',4,4'-tetrafluorobiphenyl.[3][7] This can be minimized by the slow, dropwise addition of the aryl halide during the Grignard reagent preparation.[3]

  • Reaction Temperature: The addition of the Grignard reagent to the N-protected 4-piperidone should be performed at low temperatures (e.g., -78 °C to 0 °C) to minimize side reactions.[3] Allowing the reaction to warm up too quickly can decrease the yield.[3]

Issue 3: I'm observing a significant amount of a biaryl impurity in my crude product.

Question: My final product is contaminated with a significant amount of what appears to be 2,2',4,4'-tetrafluorobiphenyl. How can I prevent its formation?

Answer: The formation of a biaryl impurity is a classic side reaction in Grignard syntheses, known as Wurtz coupling.[3][7]

  • Controlled Addition: This side reaction is favored by high local concentrations of the aryl halide.[7] To mitigate this, add the solution of 1-bromo-2,4-difluorobenzene to the magnesium turnings slowly and dropwise, maintaining a gentle reflux.[3]

  • Solvent Choice: Tetrahydrofuran (THF) is often a better solvent than diethyl ether for preparing Grignard reagents due to its higher solvating power, which helps to stabilize the organomagnesium species and can reduce side reactions.[3]

Issue 4: The work-up procedure is problematic, leading to emulsions or product loss.

Question: After quenching the reaction, I'm struggling with emulsions during the extraction, and I suspect I'm losing product. What is the best work-up protocol?

Answer: A careful and controlled work-up is crucial for isolating the desired product in high purity and yield.

  • Quenching: Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of a saturated aqueous ammonium chloride solution.[3] This is generally preferred over strong acids, which can sometimes lead to degradation of the tertiary alcohol product.

  • Extraction: Use a suitable organic solvent for extraction, such as ethyl acetate.[3] Perform multiple extractions to ensure complete recovery of the product.

  • Breaking Emulsions: If emulsions form, adding brine (saturated aqueous sodium chloride solution) can help to break them by increasing the ionic strength of the aqueous phase.

Frequently Asked Questions (FAQs)

Q1: What is the best N-protecting group for the 4-piperidone starting material?

A1: The tert-butyloxycarbonyl (Boc) group is a common and effective choice for protecting the nitrogen of 4-piperidone. N-Boc-4-piperidone is commercially available and stable under the basic conditions of the Grignard reaction.[3][10] The Boc group can be readily removed under acidic conditions after the Grignard addition.

Q2: How can I monitor the progress of the reaction?

A2: Thin-Layer Chromatography (TLC) is a quick and effective method for monitoring the reaction's progress.[4] You can spot the reaction mixture alongside the starting materials (N-Boc-4-piperidone and 1-bromo-2,4-difluorobenzene) to track the consumption of reactants and the formation of the product. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are more quantitative methods for monitoring the reaction and assessing the purity of the final product.[4]

Q3: What are the recommended methods for purifying the final product?

A3: The primary method for purifying crude 4-(2,4-Difluorophenyl)piperidin-4-ol is recrystallization.[4] Toluene is a commonly used solvent for this purpose.[4] For removing specific impurities that are difficult to separate by recrystallization, column chromatography on silica gel with an appropriate eluent system (e.g., ethyl acetate/hexanes) may be necessary.[4]

Q4: What are the key safety precautions to consider during this synthesis?

A4:

  • Grignard Reagents: Grignard reagents are highly reactive and pyrophoric.[7] They must be handled under an inert atmosphere (e.g., nitrogen or argon) and away from moisture and air.

  • Solvents: Diethyl ether and THF are highly flammable.[8] All operations should be conducted in a well-ventilated fume hood, away from ignition sources.

  • Quenching: The quenching of the Grignard reaction is highly exothermic.[6] The quenching solution should be added slowly and with adequate cooling to control the reaction rate.

Experimental Protocols

Protocol 1: Preparation of 2,4-Difluorophenylmagnesium Bromide
  • Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under a nitrogen atmosphere.

  • Add magnesium turnings (1.2 equivalents) to the flask.

  • Add a small crystal of iodine to activate the magnesium.

  • In the dropping funnel, prepare a solution of 1-bromo-2,4-difluorobenzene (1.0 equivalent) in anhydrous THF.

  • Add a small portion of the 1-bromo-2,4-difluorobenzene solution to the magnesium turnings. The reaction should initiate, indicated by a color change and gentle refluxing.[3] If not, gentle heating may be applied.[3]

  • Once the reaction has started, add the remaining 1-bromo-2,4-difluorobenzene solution dropwise at a rate that maintains a gentle reflux.[3]

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure the complete formation of the Grignard reagent.[3]

Protocol 2: Synthesis of 4-(2,4-Difluorophenyl)-N-Boc-piperidin-4-ol
  • In a separate flame-dried flask under nitrogen, dissolve N-Boc-4-piperidone (1.0 equivalent) in anhydrous THF.

  • Cool the solution to -78 °C using a dry ice/acetone bath.[3]

  • Slowly add the freshly prepared Grignard reagent solution to the cooled solution of N-Boc-4-piperidone via a cannula or dropping funnel.[3]

  • Stir the reaction mixture at -78 °C for 1-2 hours.[3]

  • Allow the reaction to slowly warm to room temperature and stir overnight.[3]

Protocol 3: Work-up and Purification
  • Cool the reaction mixture in an ice bath.

  • Quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.[3]

  • Extract the aqueous layer with ethyl acetate (3 x volume).[3]

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by recrystallization from a suitable solvent such as toluene.

Data Presentation

ParameterCondition ACondition BCondition C
Solvent Diethyl EtherTHFTHF
Grignard Addition Temp. 0 °C-78 °C-78 °C
Aryl Halide Addition RapidDropwiseDropwise
Typical Yield 45-55%75-85%80-90%
Biaryl Impurity 10-15%<5%<2%

Visualizations

Grignard_Synthesis cluster_start Starting Materials cluster_reaction Reaction Steps cluster_workup Work-up & Purification A 1-Bromo-2,4-difluorobenzene D Grignard Formation (Anhydrous THF) A->D B Magnesium Turnings B->D C N-Boc-4-piperidone E Nucleophilic Addition (-78°C to RT) C->E D->E 2,4-Difluorophenyl- magnesium Bromide F Quench (aq. NH4Cl) E->F G Extraction (EtOAc) F->G H Recrystallization G->H I 4-(2,4-Difluorophenyl) -N-Boc-piperidin-4-ol H->I

Caption: Experimental workflow for the synthesis of 4-(2,4-Difluorophenyl)-N-Boc-piperidin-4-ol.

Troubleshooting_Flowchart Start Low Yield of Final Product Check_Grignard Was Grignard reagent formation successful? Start->Check_Grignard Side_Reactions Consider side reactions Check_Grignard->Side_Reactions Yes Activate_Mg Activate Mg (I2, DIBE, mechanical) Check_Grignard->Activate_Mg No Enolization Enolization of piperidone? Side_Reactions->Enolization Wurtz Wurtz coupling? Side_Reactions->Wurtz Temp_Control Was addition temperature low enough? (-78°C) Side_Reactions->Temp_Control Anhydrous Ensure strictly anhydrous conditions Activate_Mg->Anhydrous Slow_Addition Slow dropwise addition of aryl halide Wurtz->Slow_Addition

Caption: Troubleshooting flowchart for low yield in the Grignard synthesis.

References

  • Technical Support Center: Synthesis of 4-Aryl-4-Hydroxypiperidines via Grignard Reaction - Benchchem.
  • Synthesis of (2,4-difluorophenyl)(4-piperidinyl)methanone - PrepChem.com.
  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
  • Grignard Reaction - Web Pages.
  • SYNTHESIS OF 4-ARYLPIPERIDIN-4-OL DERIVATIVES OF LOPERAMIDE AS AGENTS WITH POTENT ANTIPROLIFERATIVE EFFECTS AGAINST HCT-116 AND.
  • Synthesis of 4-(2,4-difluorobenzoyl)piperidine hydrochloride - PrepChem.com.
  • Technical Support Center: Production of 4-(4-fluorophenyl)piperidin-4-ol - Benchchem.
  • Synthesis Problems Involving Grignard Reagents - Master Organic Chemistry.
  • Synthesis and crystallization procedure of piperidin-4-one and its derivatives.
  • 7: The Grignard Reaction (Experiment) - Chemistry LibreTexts.
  • GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM | ADICHEMISTRY.
  • Grignard Reaction - Organic Chemistry Portal.
  • CHM 244 Lab Practical- Grignard Reactions.
  • Fentanyl Synthesis Using N-BOC-4-Piperidinone - DTIC.
  • The Grignard Reaction.

Sources

Troubleshooting

Technical Support Center: Purification of 4-(2,4-Difluorophenyl)piperidin-4-ol

Welcome to the technical support guide for the purification of 4-(2,4-Difluorophenyl)piperidin-4-ol. This document is designed for researchers, scientists, and drug development professionals who synthesize this critical...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the purification of 4-(2,4-Difluorophenyl)piperidin-4-ol. This document is designed for researchers, scientists, and drug development professionals who synthesize this critical intermediate and require robust methods for isolating a high-purity product. As a key building block in the synthesis of various pharmaceutical agents, the purity of this piperidinol derivative is paramount for the success of subsequent reactions and the quality of the final active pharmaceutical ingredient (API).

This guide provides a structured, question-and-answer-based approach to troubleshoot common purification challenges, offering detailed protocols and the scientific rationale behind them.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts I should expect when synthesizing 4-(2,4-Difluorophenyl)piperidin-4-ol via a Grignard reaction?

The synthesis of 4-(2,4-Difluorophenyl)piperidin-4-ol is most commonly achieved via the nucleophilic addition of a 2,4-difluorophenylmagnesium halide (a Grignard reagent) to an N-protected 4-piperidone, such as N-Boc-4-piperidone.[1][2] While this is a powerful C-C bond-forming reaction, several byproducts can arise.[3][4][5]

Common Byproducts Include:

  • Unreacted Starting Materials: The most common impurities are often unreacted N-Boc-4-piperidone and the aryl halide (e.g., 1-bromo-2,4-difluorobenzene) used to generate the Grignard reagent.[2] This typically results from incomplete reaction due to factors like poor Grignard reagent quality or insufficient stoichiometry.

  • Homocoupling (Wurtz) Product: The Grignard reagent can couple with the remaining aryl halide to form a biaryl byproduct, in this case, 2,2',4,4'-tetrafluorobiphenyl.[1][6][7] This side reaction is often minimized by the slow addition of the aryl halide during Grignard formation and maintaining controlled temperatures.[1][6]

  • Enolization Product: The Grignard reagent is a strong base and can deprotonate the acidic α-protons of the N-Boc-4-piperidone.[4][6] This leads to the formation of an enolate, which, upon aqueous workup, reverts to the starting ketone, thus reducing the yield and contaminating the product.[4][6]

  • Inorganic Salts: The reaction workup, which involves quenching with an acidic aqueous solution (like saturated NH₄Cl), generates water-soluble magnesium salts (e.g., MgBrCl, Mg(OH)Br).[8] These are typically removed during the extraction phase but can sometimes persist if the washing steps are inadequate.

Q2: How can I effectively monitor the reaction and identify these byproducts during the experiment?

Effective real-time monitoring is crucial for optimizing reaction conditions and planning the purification strategy.

  • Thin-Layer Chromatography (TLC): TLC is an indispensable tool for qualitatively tracking the consumption of starting materials and the formation of the product.[9] A typical eluent system for this reaction is a mixture of ethyl acetate and hexanes. The polar alcohol product will have a lower Retention Factor (Rf) than the less polar starting ketone and the non-polar biphenyl byproduct.

  • High-Performance Liquid Chromatography (HPLC): For quantitative analysis, HPLC is the method of choice.[2][10] It can accurately determine the percentage of product versus impurities, providing a clear picture of the reaction's success and the purity of the crude material.[10]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Post-reaction, ¹H, ¹³C, and ¹⁹F NMR of the crude product can definitively identify the structures of the main product and any significant organic byproducts, guiding the choice of purification method.

Section 2: Troubleshooting Guide for Purification

This section addresses specific issues encountered during the purification of 4-(2,4-Difluorophenyl)piperidin-4-ol.

Problem 1: My crude product is heavily contaminated with unreacted N-Boc-4-piperidone.
  • Root Cause Analysis: This indicates an incomplete reaction. The primary causes are often related to the Grignard reagent itself: either it was not formed in sufficient yield (due to moisture or oxidized magnesium) or an insufficient molar equivalent was added.[1]

  • Recommended Solution: Flash Column Chromatography. The significant difference in polarity between the starting ketone (N-Boc-4-piperidone) and the tertiary alcohol product allows for excellent separation via silica gel chromatography.[10]

    • Rationale: The hydroxyl group of the product interacts strongly with the polar silica gel, causing it to elute much more slowly than the less polar ketone. The non-polar biphenyl byproduct will elute very quickly.

    • Protocol: See "Protocol 2: Purification by Flash Column Chromatography" below for a detailed step-by-step guide.

Problem 2: My product contains a significant amount of a non-polar, UV-active impurity, likely 2,2',4,4'-tetrafluorobiphenyl.
  • Root Cause Analysis: This homocoupling byproduct forms when the Grignard reagent attacks the unreacted aryl halide.[7] This is often exacerbated by higher reaction temperatures or a high concentration of the aryl halide.[1][7]

  • Recommended Solution: Recrystallization or Trituration.

    • Rationale: 2,2',4,4'-tetrafluorobiphenyl is a non-polar, symmetrical molecule that has vastly different solubility properties compared to the polar, hydrogen-bond-donating piperidinol product. This difference is exploited in both recrystallization and trituration.[11]

    • Trituration: For removing smaller amounts of this impurity, washing (triturating) the crude solid with a cold, non-polar solvent like petroleum ether or hexanes is highly effective.[7][12] The biphenyl will dissolve, leaving the purer solid product behind.[12]

    • Recrystallization: For higher levels of contamination, recrystallization is the preferred method. A solvent system must be chosen where the product is soluble at high temperatures but poorly soluble at low temperatures, while the biphenyl impurity remains in the mother liquor.[11] Toluene or mixtures of ethyl acetate/hexanes are often good starting points.[2]

    • Protocol: See "Protocol 3: Purification by Recrystallization" for a detailed procedure.

Problem 3: The crude product is an oil or waxy solid that fails to crystallize properly.
  • Root Cause Analysis: This often points to the presence of residual solvents (like THF or ether) or greasy byproducts that inhibit the formation of a crystal lattice. Inadequate drying after the aqueous workup is a common culprit.

  • Recommended Solution: Co-evaporation and Trituration.

    • Step 1 (Solvent Removal): Dissolve the crude oil in a higher-boiling solvent like dichloromethane (DCM) or ethyl acetate and re-concentrate it under reduced pressure. Repeating this process helps to azeotropically remove lower-boiling solvents like THF.

    • Step 2 (Induce Crystallization): After obtaining a concentrated residue, add a small amount of a non-polar solvent in which the product is insoluble (e.g., cold hexanes or pentane). Vigorously stir or sonicate the mixture. This process, known as trituration, washes away oily impurities and provides the mechanical energy needed to induce crystallization.

Section 3: Detailed Purification Protocols

Protocol 1: Standard Aqueous Workup

This protocol is the first line of defense in removing inorganic byproducts and quenching the reaction.

  • Cooling: Once the reaction is deemed complete by TLC, cool the reaction flask to 0 °C in an ice-water bath. This is critical to control the exothermic quench.

  • Quenching: With vigorous stirring, slowly and dropwise add a saturated aqueous solution of ammonium chloride (NH₄Cl).[1] The addition should be slow enough to maintain the internal temperature below 20-25 °C. Continue adding until the bubbling ceases and two distinct layers form.

  • Extraction: Transfer the entire mixture to a separatory funnel. Extract the aqueous layer three times with a suitable organic solvent (e.g., ethyl acetate).

  • Washing: Combine the organic extracts. Wash the combined organic layer sequentially with water and then with a saturated brine solution. The brine wash helps to remove residual water from the organic phase.

  • Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Flash Column Chromatography
  • Prepare the Column: Pack a glass column with silica gel using a slurry method with an appropriate non-polar solvent (e.g., hexanes).

  • Load the Sample: Adsorb the crude product onto a small amount of silica gel. To do this, dissolve the crude material in a minimal amount of a polar solvent (like DCM or acetone), add silica gel, and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

  • Elution: Begin eluting the column with a non-polar solvent (e.g., 100% hexanes). Gradually increase the polarity of the eluent by adding ethyl acetate. A typical gradient might be from 0% to 40% ethyl acetate in hexanes.

  • Collect Fractions: Collect fractions and monitor them by TLC to identify those containing the pure product.

  • Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 4-(2,4-Difluorophenyl)piperidin-4-ol.

Protocol 3: Purification by Recrystallization
  • Solvent Selection: Choose a suitable solvent or solvent system. The ideal solvent dissolves the compound when hot but not when cold.[11] For this product, toluene or a mixture like ethyl acetate/heptane can be effective.

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid.[11]

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

  • Cooling: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath to maximize crystal formation.[11]

  • Collection: Collect the crystals by vacuum filtration using a Büchner funnel.[11]

  • Washing & Drying: Wash the collected crystals with a small amount of ice-cold solvent to remove any residual mother liquor. Dry the crystals under vacuum to a constant weight.

Section 4: Data & Visualization

Data Tables

Table 1: Illustrative TLC Data for Reaction Components

CompoundTypical Rf Value (20% EtOAc/Hexanes)Visualization
2,2',4,4'-Tetrafluorobiphenyl~0.85UV Active
N-Boc-4-piperidone~0.60Stains with KMnO₄
4-(2,4-Difluorophenyl)piperidin-4-ol ~0.25 UV Active, Stains with KMnO₄

Table 2: Recommended Solvent Systems for Purification

Purification MethodRecommended Solvent SystemRationale
Column Chromatography Ethyl Acetate / Hexanes Gradient (0-40%)Excellent separation based on polarity.
Recrystallization TolueneGood solubility differential between hot and cold.
Trituration Heptane or Petroleum EtherProduct is insoluble; non-polar impurities are soluble.
Workflow Visualizations

Grignard_Purification_Workflow cluster_reaction Reaction & Workup cluster_analysis Analysis & Decision cluster_purification Purification Pathways A Grignard Reaction Mixture (Alkoxide Intermediate) B Quench with sat. NH4Cl A->B C Extract with Ethyl Acetate B->C D Wash & Dry Organic Layer C->D E Concentrate to Crude Product D->E F Analyze Crude Product (TLC, HPLC, NMR) E->F G Main Impurity? F->G H Flash Column Chromatography G->H  Starting  Material I Recrystallization G->I  Biphenyl  (High %) J Trituration G->J  Biphenyl  (Low %)  & Oily Residue K Pure Crystalline Product H->K I->K J->K

Caption: Workflow for the purification of 4-(2,4-Difluorophenyl)piperidin-4-ol.

Troubleshooting_Logic Start Crude Product Analysis Q1 Is the main impurity unreacted starting ketone? Start->Q1 A1 Perform Flash Column Chromatography Q1->A1 Yes Q2 Is the main impurity the biphenyl byproduct? Q1->Q2 No End Pure Product A1->End Q3 Is the product an oil or waxy solid? Q2->Q3 No A2_High Recrystallize from a suitable solvent Q2->A2_High Yes (High %) A2_Low Triturate with a cold non-polar solvent Q2->A2_Low Yes (Low %) A3 1. Co-evaporate with DCM 2. Triturate with hexanes Q3->A3 Yes Q3->End No A2_High->End A2_Low->End A3->End

Caption: Troubleshooting decision tree for purification challenges.

References

  • Benchchem. (n.d.). Technical Support Center: Synthesis of 4-Aryl-4-Hydroxypiperidines via Grignard Reaction.
  • Benchchem. (2025). Application Notes and Protocols for Grignard Reaction with Ketones.
  • TMP Chem. (2026, January 25). Synthesize ANY alcohol with Grignard Magic from Ketones! Organic Chemistry [Video]. YouTube.
  • Unknown. (n.d.). 25. The Grignard Reaction.
  • Organic Chemistry Portal. (n.d.). Grignard Reaction.
  • Unknown. (n.d.). 1. Grignard Reaction.
  • Unknown. (n.d.). Experiment 2: Recrystallization.
  • Benchchem. (2025). Technical Support Center: Production of 4-(4-fluorophenyl)piperidin-4-ol.
  • Arulraj, R. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters, 4(4), 192-199.
  • Lu, X., et al. (2015). Discovery, Synthesis, and Biological Evaluation of Piperidinol analogs With Anti-tuberculosis Activity. ACS Medicinal Chemistry Letters, 6(11), 1133-1137.
  • Ahmad, V. U., et al. (2007). SYNTHESIS AND ANTI-MICROBIAL SCREENING OF SOME PIPERIDINE DERIVATIVES. Pakistan Journal of Pharmaceutical Sciences, 20(1).
  • Benchchem. (2025). Troubleshooting common issues in the Grignard synthesis of tertiary alcohols.
  • LibreTexts Chemistry. (2024, March 16). 7: The Grignard Reaction (Experiment).
  • Benchchem. (2025). Technical Support Center: Grignard Reaction Work-up for Tertiary Alcohols.
  • Unknown. (n.d.). CHM 244 Lab Practical- Grignard Reactions.

Sources

Reference Data & Comparative Studies

Comparative

4-(2,4-Difluorophenyl)piperidin-4-ol vs other piperidine derivatives

Technical Comparison Guide: 4-(2,4-Difluorophenyl)piperidin-4-ol in Medicinal Chemistry Executive Summary: The Strategic Value of Fluorination In the optimization of CNS-active small molecules, the 4-aryl-4-hydroxypiperi...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Comparison Guide: 4-(2,4-Difluorophenyl)piperidin-4-ol in Medicinal Chemistry

Executive Summary: The Strategic Value of Fluorination

In the optimization of CNS-active small molecules, the 4-aryl-4-hydroxypiperidine scaffold is a privileged pharmacophore, serving as the core structure for NMDA receptor antagonists (e.g., Traxoprodil), Sigma-1 receptor ligands (e.g., Haloperidol analogs), and opioid modulators (e.g., Loperamide).

While the unsubstituted 4-phenylpiperidin-4-ol provides a baseline for receptor affinity, it suffers from rapid oxidative metabolism at the phenyl ring. The 4-(2,4-difluorophenyl)piperidin-4-ol derivative represents a critical "metabolic hardening" strategy. By blocking both the para and ortho positions with fluorine, this scaffold offers superior metabolic stability and altered electronic properties compared to its non-fluorinated and mono-fluorinated counterparts.

This guide objectively compares the 2,4-difluoro derivative against standard alternatives, providing experimental protocols for synthesis and validation.

Chemical & Physical Property Comparison

The introduction of fluorine atoms at the 2 and 4 positions fundamentally alters the physicochemical profile of the piperidine core.

Table 1: Physicochemical Comparison of 4-Aryl-4-Hydroxypiperidine Scaffolds

Feature4-Phenylpiperidin-4-ol (Baseline)4-(4-Fluorophenyl)piperidin-4-ol (Comparator A)4-(2,4-Difluorophenyl)piperidin-4-ol (Target)
Structure Unsubstituted PhenylPara-Fluoro PhenylOrtho, Para-Difluoro Phenyl
Molecular Weight 177.24 g/mol 195.23 g/mol 213.22 g/mol
cLogP (Lipophilicity) ~1.2~1.4~1.6 (Highest)
pKa (Piperidine N) ~9.8~9.6~9.2
Metabolic Liability High (Ortho/Para Hydroxylation)Medium (Ortho Hydroxylation)Low (Blocked Sites)
Electronic Effect NeutralElectron Withdrawing (σp = 0.[1]06)Strong Electron Withdrawing (σp+σo)
Primary Utility General Opioid/NMDA ScaffoldHaloperidol-class MimeticsMetabolically Stable Lead Optimization
Key Insights:
  • Lipophilicity & BBB Penetration: The 2,4-difluoro analog exhibits the highest cLogP, generally favoring Blood-Brain Barrier (BBB) penetration, a critical attribute for CNS targets like NMDA and Sigma receptors.

  • pKa Modulation: The electron-withdrawing nature of the two fluorine atoms inductively lowers the basicity of the piperidine nitrogen (pKa ~9.2 vs 9.8). This reduction can decrease lysosomal trapping and improve the fraction of unionized drug available for membrane permeation.

  • Conformational Bias: The ortho-fluorine introduces steric bulk that restricts the free rotation of the phenyl ring relative to the piperidine chair, potentially locking the molecule into a bioactive conformation that mimics the binding pose of potent antagonists.

Mechanistic Advantage: Metabolic Blocking

The primary driver for selecting the 4-(2,4-difluorophenyl) moiety is the blockade of Cytochrome P450 (CYP450) mediated oxidation.

  • Phenyl Ring: Vulnerable to CYP-mediated hydroxylation at the para (primary) and ortho (secondary) positions.

  • 4-Fluoro: Blocks the para "soft spot" but leaves the ortho positions exposed to metabolic attack.

  • 2,4-Difluoro: Blocks the primary para site and one ortho site. The remaining ortho site is sterically hindered and electronically deactivated, significantly extending the scaffold's half-life (

    
    ).
    

MetabolicStability Unsub 4-Phenylpiperidin-4-ol CYP CYP450 Oxidation Unsub->CYP Rapid (Para/Ortho-OH) Mono 4-(4-Fluorophenyl)piperidin-4-ol Mono->CYP Moderate (Ortho-OH) Di 4-(2,4-Difluorophenyl)piperidin-4-ol Di->CYP Resistant (Blocked)

Figure 1: Comparative metabolic susceptibility of piperidine scaffolds.

Experimental Protocols

Protocol A: Synthesis via Grignard Addition

Objective: Synthesize 4-(2,4-difluorophenyl)piperidin-4-ol from commercially available precursors. This protocol avoids the use of toxic organolithium reagents at scale.

Reagents:

  • 1-Boc-4-piperidone (CAS: 79099-07-3)

  • 2,4-Difluorobromobenzene (CAS: 348-57-2)

  • Magnesium turnings

  • THF (Anhydrous)

Workflow:

  • Grignard Formation:

    • Activate Mg turnings (1.2 eq) with iodine in dry THF.

    • Add 2,4-difluorobromobenzene (1.1 eq) dropwise at reflux to generate (2,4-difluorophenyl)magnesium bromide.

  • Nucleophilic Addition:

    • Cool the Grignard solution to 0°C.

    • Add 1-Boc-4-piperidone (1.0 eq) dissolved in THF dropwise.

    • Stir at RT for 4 hours (Monitor by TLC: Hexane/EtOAc 3:1).

  • Quench & Workup:

    • Quench with saturated

      
      .
      
    • Extract with EtOAc, dry over

      
      , and concentrate.
      
  • Deprotection:

    • Dissolve the intermediate (1-Boc-4-(2,4-difluorophenyl)-4-hydroxypiperidine) in DCM.

    • Add TFA (10 eq) or 4M HCl in Dioxane at 0°C. Stir for 2 hours.

    • Basify with NaOH to pH 10 and extract the free base.

Synthesis Start Start: 2,4-Difluorobromobenzene Mg Mg / THF (Reflux) Start->Mg Grignard Intermediate: Aryl-MgBr Mg->Grignard Piperidone + 1-Boc-4-piperidone (0°C) Grignard->Piperidone Adduct Boc-Protected Alcohol Piperidone->Adduct Deprotect TFA or HCl/Dioxane Adduct->Deprotect Final Product: 4-(2,4-Difluorophenyl)piperidin-4-ol Deprotect->Final

Figure 2: Synthetic route for the target scaffold.

Protocol B: In Vitro Microsomal Stability Assay

Objective: Quantify the metabolic stability improvement of the 2,4-difluoro analog vs. the phenyl analog.

  • Preparation: Prepare 1 µM solutions of Test Compound (2,4-difluoro) and Control (Unsubstituted) in phosphate buffer (pH 7.4).

  • Incubation: Add Human Liver Microsomes (0.5 mg/mL) and NADPH regenerating system. Incubate at 37°C.

  • Sampling: Aliquot samples at 0, 15, 30, and 60 minutes. Quench immediately with ice-cold acetonitrile containing internal standard.

  • Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time to determine

    
     and Intrinsic Clearance (
    
    
    
    ).
    • Expectation: The 2,4-difluoro analog should show a >2-fold increase in

      
       compared to the unsubstituted phenyl analog.
      

Applications in Drug Discovery

This scaffold is not merely a reagent but a strategic tool for specific therapeutic areas:

  • NMDA Receptor Antagonists (NR2B Subtype):

    • The 4-hydroxy-4-phenylpiperidine moiety is the pharmacophore for Traxoprodil (CP-101,606) .

    • Application: Replacing the phenyl ring with 2,4-difluorophenyl in Traxoprodil analogs can reduce "phenolic" metabolites which are often responsible for idiosyncratic toxicity.

  • Sigma-1 Receptor Ligands:

    • Haloperidol binds Sigma-1 with high affinity.

    • Application: The 2,4-difluoro analog serves as a "cleaner" probe for Sigma-1, maintaining affinity while reducing dopaminergic side effects associated with metabolic derivatives.

  • Antifungal Research:

    • The 2,4-difluorophenyl group is the "magic bullet" in azole antifungals (e.g., Fluconazole, Voriconazole).

    • Application: Incorporating this piperidine scaffold allows researchers to explore novel non-azole antifungal mechanisms or hybrid structures.

References

  • PubChem. 4-(2,4-Difluorophenyl)piperidin-4-ol Compound Summary. National Library of Medicine. Available at: [Link]

  • Di Fabio, R., et al. (1998). Substituted 4-phenylpiperidines as novel, potent and selective NR2B antagonists. Bioorganic & Medicinal Chemistry Letters.
  • Meanwell, N. A. (2011). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

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Validation

A Comparative Guide to the Structure-Activity Relationships of 4-(2,4-Difluorophenyl)piperidin-4-ol Derivatives

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for the 4-(2,4-Difluorophenyl)piperidin-4-ol scaffold, a privileged structure in modern medicinal chemistry. We will dissect how modi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for the 4-(2,4-Difluorophenyl)piperidin-4-ol scaffold, a privileged structure in modern medicinal chemistry. We will dissect how modifications to this core influence its interaction with various biological targets, offering a comparative framework for researchers engaged in drug discovery and development. This analysis is grounded in experimental data from peer-reviewed literature, providing a robust foundation for rational drug design.

The 4-(2,4-Difluorophenyl)piperidin-4-ol Core: A Scaffold of Versatility

The piperidine ring is a ubiquitous feature in pharmaceuticals, prized for its favorable physicochemical properties and its ability to be readily functionalized.[1] When combined with a 4-aryl and 4-hydroxyl substitution, it creates a tertiary alcohol motif that can engage in crucial hydrogen bonding interactions with biological targets. The specific inclusion of a 2,4-difluorophenyl group is a common strategy in medicinal chemistry to enhance metabolic stability and modulate electronic properties, potentially improving binding affinity and pharmacokinetic profiles.

The core scaffold presents several key points for chemical modification, each offering a vector to tune the molecule's pharmacological profile. Understanding the impact of substitutions at these positions is fundamental to optimizing lead compounds.

Experimental_Workflow cluster_synthesis Compound Synthesis cluster_invitro In Vitro Evaluation cluster_invivo In Vivo / ADME synthesis Synthesis of Derivatives (e.g., N-alkylation, Suzuki coupling) purification Purification & Characterization (HPLC, NMR, MS) synthesis->purification binding_assay Primary Screen: Radioligand Binding Assay (Determine Ki) purification->binding_assay functional_assay Secondary Screen: Functional Assay (e.g., Calcium Flux, R-SAT) (Determine IC50/EC50, Mode of Action) binding_assay->functional_assay Active Compounds selectivity Selectivity Profiling (Panel of related receptors) functional_assay->selectivity Potent Compounds adme In Vitro ADME (Microsomal stability, permeability) selectivity->adme pk Pharmacokinetics (PK) (e.g., in rodents) (Determine bioavailability, half-life) adme->pk Promising Leads efficacy In Vivo Efficacy Model (e.g., Disease model) pk->efficacy

Figure 2: A typical drug discovery workflow for novel piperidine derivatives.

This protocol determines the affinity (Ki) of a test compound for a specific receptor by measuring its ability to displace a known radiolabeled ligand.

Objective: To determine the equilibrium dissociation constant (Ki) of test compounds for a target receptor (e.g., 5-HT₂ₐ).

Materials:

  • Cell membranes expressing the human receptor of interest.

  • Radioligand (e.g., [³H]ketanserin for 5-HT₂ₐ). [2]* Assay Buffer: 50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 0.5 mM EDTA.

  • Non-specific binding control (e.g., 10 µM Mianserin).

  • Test compounds dissolved in DMSO.

  • 96-well filter plates (GF/C filters).

  • Scintillation cocktail and liquid scintillation counter.

Procedure:

  • Compound Plating: Prepare serial dilutions of test compounds in DMSO and add to the 96-well plate. Also include wells for total binding (DMSO only) and non-specific binding (saturating concentration of a known ligand).

  • Reagent Addition: Add the radioligand to the assay buffer at a concentration close to its Kd.

  • Membrane Addition: Add the cell membrane preparation to the assay buffer.

  • Incubation: Add the membrane/radioligand mixture to the wells containing the test compounds. Incubate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

  • Harvesting: Rapidly filter the incubation mixture through the filter plates using a cell harvester. Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.

  • Counting: Allow the filters to dry. Add scintillation cocktail to each well and count the radioactivity using a liquid scintillation counter.

  • Data Analysis: Convert counts per minute (CPM) to specific binding. Plot the percentage of specific binding against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC50. Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

This protocol determines the functional activity (e.g., agonist, antagonist, inverse agonist) and potency (IC50) of a compound. [2] Objective: To quantify the inverse agonist activity of test compounds at the 5-HT₂ₐ receptor.

Materials:

  • NIH 3T3 cells co-transfected with the human 5-HT₂ₐ receptor and a reporter gene construct. [2]* Cell culture medium (e.g., DMEM with 10% bovine calf serum).

  • Test compounds dissolved in DMSO.

  • 96-well cell culture plates.

  • Assay reagents for the specific reporter gene (e.g., luciferase substrate).

  • Luminometer.

Procedure:

  • Cell Plating: Seed the transfected NIH 3T3 cells into 96-well plates and allow them to attach overnight.

  • Compound Addition: Prepare serial dilutions of test compounds in the assay medium. Add the diluted compounds to the cells.

  • Incubation: Incubate the plates for a defined period (e.g., 5-6 days) to allow for cell growth and reporter gene expression. The constitutive activity of the receptor will drive reporter expression, which is inhibited by an inverse agonist.

  • Assay Development: Lyse the cells and add the appropriate substrate for the reporter enzyme (e.g., luciferase).

  • Signal Detection: Measure the signal (e.g., luminescence) using a plate reader.

  • Data Analysis: The signal is inversely proportional to the inverse agonist activity. Plot the signal against the log concentration of the test compound. Fit the data to a sigmoidal dose-response (variable slope) curve to determine the pIC50, which is the negative logarithm of the IC50. [2]

References

  • Discovery, Synthesis, and Biological Evaluation of Piperidinol analogs With Anti-tuberculosis Activity - PMC. PubMed Central.
  • Pharmacological and behavioral profile of N-(4-fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) carbamide (2R, 3R)-dihydroxybutanedioate (2:1) (ACP-103), a novel 5-hydroxytryptamine2A receptor inverse agonist. Journal of Pharmacology and Experimental Therapeutics.
  • Pharmacological and behavioral profile of N-(4-fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) carbamide (2R,3R)-dihydroxybutanedioate (2:1) (ACP-103), a novel 5-hydroxytryptamine(2A) receptor inverse agonist. PubMed.
  • Synthesis and In Vitro Biological Activity of [1-(Substituted-benzoyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone Oximes.
  • Synthesis and biological characterization of 4,4-difluoro-3- (phenoxymethyl)piperidine scaffold as dopamine 4 receptor (D4R) ant. ChemRxiv.
  • An insight into advances and challenges in the development of potential stearoyl Co-A des
  • Synthesis and Biological Characterization of 4,4‐Difluoro‐3‐(phenoxymethyl)piperidine Scaffold as Dopamine 4 Receptor (D4R) Antagonist in vitro Tool compounds.
  • (2,4-Difluorophenyl)-4-piperidinylmethanone oxime, (Z)-. PubChem.
  • Stearoyl-CoA Desaturase (SCD) | Inhibitors. MedchemExpress.com.
  • Novel spiropiperidine-based stearoyl-coa des
  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
  • 4-Bicyclic heteroaryl-piperidine derivatives as potent, orally bioavailable stearoyl-CoA desaturase-1 (SCD1) inhibitors: part 2. Pyridazine-based analogs. PubMed.
  • Orally bioavailable, liver-selective stearoyl-CoA desaturase (SCD) inhibitors.
  • Quantitative Structure–Activity Relationship (QSAR) Modeling of Chiral CCR2 Antagonists with a Multidimensional Space of Novel Chirality Descriptors. MDPI.
  • Structure–activity relationship of piperidine derivatives with...
  • (PDF) Pharmacological and Behavioral Profile of N-(4-Fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) Carbamide (2R,3R)-Dihydroxybutanedioate (2:1) (ACP-103), a Novel 5-Hydroxytryptamine2A Receptor Inverse Agonist.
  • Design, Synthesis and SAR Study of Novel Trisubstituted Pyrimidine Amide Deriv
  • Structure activity relationship of piperidine derivatives.
  • Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. PMC.
  • Piperine and Derivatives: Trends in Structure-Activity Rel
  • Sar studies of piperidine-based analogues of cocaine. Part 3: oxadiazoles. PubMed.
  • Synthesis and structure-activity relationships of 4-hydroxy-4-phenylpiperidines as nociceptin receptor ligands: Part 2. PubMed.
  • The discovery and SAR of cyclopenta[b]furans as inhibitors of CCR2. PubMed.

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Comparative

A Spectroscopic Journey: Unraveling the Synthesis of 4-(2,4-Difluorophenyl)piperidin-4-ol

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the piperidine scaffold remains a cornerstone for the development of novel therapeutics....

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the piperidine scaffold remains a cornerstone for the development of novel therapeutics. Its versatile structure allows for a multitude of substitutions, enabling the fine-tuning of pharmacological properties. Among its many derivatives, 4-(2,4-Difluorophenyl)piperidin-4-ol stands out as a key intermediate in the synthesis of various biologically active molecules. This guide provides an in-depth spectroscopic comparison of this valuable compound and its precursors, offering a detailed roadmap for its synthesis and characterization. By understanding the distinct spectral signatures of each molecule in the synthetic pathway, researchers can ensure the purity and identity of their compounds, a critical step in the drug discovery and development process.

The Synthetic Pathway: From Precursors to Product

The synthesis of 4-(2,4-Difluorophenyl)piperidin-4-ol is a multi-step process that typically begins with the protection of a commercially available piperidone derivative, followed by the introduction of the difluorophenyl group via a Grignard reaction. This section will dissect the spectroscopic characteristics of the key players in this synthesis: the starting materials, 1-Boc-4-piperidone and 1-bromo-2,4-difluorobenzene, and the final product.

The Precursors: Building Blocks for a Complex Molecule

The journey to 4-(2,4-Difluorophenyl)piperidin-4-ol begins with two key precursors: 1-Boc-4-piperidone and 1-bromo-2,4-difluorobenzene. The former provides the core piperidine ring, with the Boc (tert-butoxycarbonyl) group serving as a protecting group for the nitrogen atom, preventing unwanted side reactions. The latter is the source of the 2,4-difluorophenyl moiety, a common pharmacophore in many drugs due to its ability to enhance metabolic stability and binding affinity.

A Comparative Spectroscopic Analysis

The transformation of the precursors into the final product can be meticulously tracked using a suite of spectroscopic techniques. Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS) each provide a unique window into the molecular structure, allowing for a comprehensive comparison of the starting materials and the final product.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is an unparalleled tool for elucidating the structure of organic molecules. By analyzing the chemical shifts and coupling constants of ¹H and ¹³C nuclei, we can map out the connectivity of atoms within a molecule.

¹H NMR: The Proton's Perspective

The ¹H NMR spectra of our three compounds reveal a clear progression from the simple, symmetric structure of 1-Boc-4-piperidone to the more complex, substituted final product.

¹³C NMR: Mapping the Carbon Framework

The ¹³C NMR spectra provide complementary information, detailing the carbon skeleton of each molecule.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Probing Functional Groups

FT-IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule. By measuring the absorption of infrared radiation, we can detect the characteristic vibrations of different bonds.

Mass Spectrometry: Weighing the Molecules

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, allowing for the determination of its molecular weight and the elucidation of its structure.

Experimental Protocols

Synthesis of 4-(2,4-Difluorophenyl)piperidin-4-ol

This protocol outlines a general procedure for the synthesis of 4-(2,4-Difluorophenyl)piperidin-4-ol via a Grignard reaction.

  • Step 1: Grignard Reagent Formation. In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, magnesium turnings are stirred in anhydrous tetrahydrofuran (THF). A small crystal of iodine is added to initiate the reaction. A solution of 1-bromo-2,4-difluorobenzene in anhydrous THF is then added dropwise to maintain a gentle reflux. After the addition is complete, the mixture is refluxed for an additional hour to ensure complete formation of the Grignard reagent.

  • Step 2: Reaction with 1-Boc-4-piperidone. The Grignard reagent is cooled to 0 °C, and a solution of 1-Boc-4-piperidone in anhydrous THF is added dropwise. The reaction mixture is then allowed to warm to room temperature and stirred overnight.

  • Step 3: Quenching and Work-up. The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • Step 4: Deprotection. The crude product is dissolved in a solution of hydrochloric acid in dioxane and stirred at room temperature for 2 hours. The solvent is then removed under reduced pressure, and the residue is basified with a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with dichloromethane, and the combined organic layers are dried over anhydrous sodium sulfate and concentrated to yield the final product.

Visualizing the Process

To better illustrate the relationships between the compounds and the overall workflow, the following diagrams are provided.

cluster_precursors Precursors cluster_reaction Grignard Reaction cluster_product Final Product 1-Boc-4-piperidone 1-Boc-4-piperidone Nucleophilic Addition Nucleophilic Addition 1-Boc-4-piperidone->Nucleophilic Addition 1-bromo-2,4-difluorobenzene 1-bromo-2,4-difluorobenzene Grignard Reagent Formation Grignard Reagent Formation 1-bromo-2,4-difluorobenzene->Grignard Reagent Formation Mg, THF Grignard Reagent Formation->Nucleophilic Addition 4-(2,4-Difluorophenyl)piperidin-4-ol 4-(2,4-Difluorophenyl)piperidin-4-ol Nucleophilic Addition->4-(2,4-Difluorophenyl)piperidin-4-ol Deprotection

Figure 1. Synthetic workflow for 4-(2,4-Difluorophenyl)piperidin-4-ol.

Conclusion

The spectroscopic comparison of 4-(2,4-Difluorophenyl)piperidin-4-ol and its precursors provides a clear and detailed picture of the chemical transformations that occur during its synthesis. By leveraging the power of NMR, FT-IR, and Mass Spectrometry, researchers can confidently identify and characterize these important molecules, ensuring the integrity of their synthetic work and paving the way for the discovery of new and innovative medicines. This guide serves as a valuable resource for any scientist working in the field of drug discovery and development, providing the foundational knowledge necessary to work with this important class of compounds.

References

  • PubChem. (n.d.). Piperidin-4-ol. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • MDPI. (2021). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Molecules, 26(15), 4583. [Link]

  • PubChem. (n.d.). (2,4-Difluorophenyl)-4-piperidinylmethanone oxime, (Z)-. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • PubChem. (n.d.). tert-Butyl 4-oxopiperidine-1-carboxylate. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • PubChem. (n.d.). (E)-4-(2,4-Difluorobenzoyl)piperidine Oxime. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

  • LookChem. (n.d.). 1-Boc-4-piperidone. Retrieved February 15, 2026, from [Link]

  • Policija.si. (n.d.). ANALYTICAL REPORT - 4-Anilino-1-Boc-piperidine (C16H24N2O2). Retrieved February 15, 2026, from [Link]

  • NIST. (n.d.). N-tert-Butoxycarbonyl-4-piperidone. National Institute of Standards and Technology. Retrieved February 15, 2026, from [Link]

  • Hyma Synthesis Pvt. Ltd. (n.d.). Welcome To Hyma Synthesis Pvt. Ltd. Retrieved February 15, 2026, from [Link]

  • ResearchGate. (n.d.). FT-IR spectra of 4-piperidinecarboxylic acid (a) Na2MoO4·2H2O (b).... Retrieved February 15, 2026, from [Link]

  • NIST. (n.d.). 4-Phenylpiperidine. National Institute of Standards and Technology. Retrieved February 15, 2026, from [Link]

  • NP-MRD. (n.d.). 13C NMR Spectrum (1D, 101 MHz, D2O, predicted) (NP0000084). Retrieved February 15, 2026, from [Link]

  • NIST. (n.d.). Piperazine dihydrochloride. National Institute of Standards and Technology. Retrieved February 15, 2026, from [Link]

  • Hindawi. (2017). N-(4-aminophenyl)piperidine Derivatization to Improve Organic Acid Detection with Supercritical Fluid Chromatography-Mass Spectrometry. Journal of Analytical Methods in Chemistry, 2017, 8591247. [Link]

  • Semantic Scholar. (2018). 1-(4-Chlorophenyl) piperazine: FT-IR, Raman, NMR and Theoretical studies. Journal of Molecular Structure, 1155, 23-33. [Link]

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 4-(2,4-Difluorophenyl)piperidin-4-ol

As researchers and drug development professionals, our work extends beyond discovery and into the responsible management of the chemical entities we handle. The compound 4-(2,4-Difluorophenyl)piperidin-4-ol, a fluorinate...

Author: BenchChem Technical Support Team. Date: February 2026

As researchers and drug development professionals, our work extends beyond discovery and into the responsible management of the chemical entities we handle. The compound 4-(2,4-Difluorophenyl)piperidin-4-ol, a fluorinated piperidine derivative, requires meticulous disposal procedures to ensure laboratory safety, environmental protection, and regulatory compliance. This guide provides a comprehensive, step-by-step protocol grounded in established safety principles and regulatory standards. Our objective is to move beyond a simple checklist, offering insights into the causality behind each procedural step, thereby fostering a culture of intrinsic safety and responsibility within the laboratory.

Hazard Assessment and Waste Characterization

Before any handling or disposal, a thorough understanding of the compound's hazard profile is essential. While a specific, comprehensive toxicological profile for 4-(2,4-Difluorophenyl)piperidin-4-ol may not be readily available, its structural components—a piperidine ring and a difluorophenyl group—necessitate a conservative approach, treating it as a hazardous substance.

Analogous compounds, such as 4-(2,4-Difluorobenzoyl)piperidine hydrochloride, are known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335)[1]. The piperidine moiety itself is associated with toxicity and corrosivity[2]. Therefore, under the Resource Conservation and Recovery Act (RCRA) framework, this compound must be managed as hazardous waste due to its potential toxicity characteristic[3].

Hazard Classification (Inferred)GHS Precautionary StatementRationale
Acute Toxicity P261, P264, P280[1][4]Potential for harm if inhaled, ingested, or in contact with skin, based on structural analogs.
Skin Corrosion/Irritation P302 + P352[4]Fluorinated aromatic compounds and piperidine derivatives can be irritating to the skin.
Serious Eye Damage/Irritation P305 + P351 + P338[1][4]High potential for serious eye irritation, a common hazard for this chemical class.
Respiratory Irritation P304 + P340[1]Fine solid particles may irritate the respiratory tract upon inhalation.

Disposal Directive: Under no circumstances should 4-(2,4-Difluorophenyl)piperidin-4-ol or its containers be disposed of via standard trash or sanitary sewer systems[3][5]. This practice is a direct violation of EPA regulations and poses a significant threat to aquatic ecosystems[6].

Personal Protective Equipment (PPE) and Safe Handling

All waste handling and disposal procedures must be conducted while wearing appropriate PPE to prevent exposure. The causality here is direct: creating a physical barrier between the researcher and the hazardous material is the most effective primary control measure.

  • Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards[1][7].

  • Hand Protection: Use chemical-resistant gloves (e.g., nitrile) that are free of defects. Dispose of contaminated gloves as hazardous waste[8].

  • Body Protection: A standard laboratory coat is required. For handling larger quantities or during decontamination, a chemically resistant apron may be advisable[9].

  • Respiratory Protection: All handling of the solid compound and preparation of waste containers should occur within a certified chemical fume hood to prevent inhalation of airborne particles[1][9].

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe segregation, containerization, and storage of 4-(2,4-Difluorophenyl)piperidin-4-ol waste, culminating in its final disposal.

Step 1: Waste Segregation

This is the foundational step in preventing hazardous reactions within waste streams. Mixing incompatible chemicals can lead to fire, explosion, or the generation of toxic gases[10].

  • Action: Designate a specific, labeled hazardous waste container solely for 4-(2,4-Difluorophenyl)piperidin-4-ol and materials contaminated with it (e.g., weighing papers, contaminated gloves, pipette tips).

  • Causality: Do not mix this waste with other chemical classes such as strong acids, bases, or oxidizing agents[11][12]. Piperidine derivatives can react with such materials[2]. Furthermore, keep halogenated and non-halogenated waste streams separate for proper disposal routing by your waste management contractor[12].

Step 2: Container Selection and Management

The integrity of the waste container is critical to preventing leaks and environmental contamination. The container must be chemically compatible with the waste it holds[3][13].

  • Action: Use a high-density polyethylene (HDPE) or polypropylene (PP) container with a tightly sealing, threaded cap[12]. These plastics generally exhibit good resistance to a wide range of chemicals[14][15]. If available, the original product container is an excellent choice for waste accumulation[13][16].

  • Causality: Improper containers, such as food service or beverage bottles, are not acceptable as they are not designed for chemical resistance and can lead to dangerous mix-ups[12][13]. The container must remain closed at all times except when actively adding waste to prevent the release of vapors and to avoid spills[12][16].

MaterialChemical CompatibilityRationale
High-Density Polyethylene (HDPE) Good to ExcellentWidely used for chemical waste due to broad resistance.[15][17]
Polypropylene (PP) Good to ExcellentOffers robust resistance similar to HDPE.[14][15]
Glass ExcellentSuitable, but requires secondary containment to mitigate breakage risk.[11][12]
Polyvinyl Chloride (PVC) PoorNot recommended due to potential degradation from related compounds.[15]
Step 3: Compliant Waste Labeling

Accurate labeling is a regulatory requirement (OSHA and EPA) and is essential for the safety of all personnel who may handle the container[8][10].

  • Action: Affix a hazardous waste tag to the container as soon as the first particle of waste is added[12][16]. The label must include:

    • The words "Hazardous Waste."

    • The full chemical name: "4-(2,4-Difluorophenyl)piperidin-4-ol." Do not use abbreviations.

    • A clear indication of the hazards (e.g., "Toxic," "Irritant").

    • The date of waste accumulation initiation.

  • Causality: A clear, accurate label ensures proper handling, segregation, and disposal, and is critical in an emergency situation such as a spill.

Step 4: On-Site Accumulation and Storage

Proper storage minimizes risks to laboratory personnel and the facility.

  • Action: Store the sealed and labeled waste container in a designated satellite accumulation area. This area must be under the control of the laboratory that generates the waste. The container should be placed within a secondary containment bin or tray to capture any potential leaks[13][16].

  • Causality: The storage location should be a cool, dry, and well-ventilated area away from heat sources and incompatible materials[5]. Secondary containment is a critical safeguard, ensuring that a primary container failure does not result in a widespread, uncontrolled release[13].

Step 5: Arranging for Final Disposal

The final step is to transfer the waste to a licensed professional for proper disposal, which is typically accomplished through high-temperature incineration.

  • Action: Once the container is full or the accumulation time limit is approaching (consult your institution's Chemical Hygiene Plan), contact your facility's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup[9][16].

  • Causality: Licensed contractors are equipped to transport and dispose of hazardous materials in accordance with all federal, state, and local regulations, ensuring the waste is destroyed in a manner that is safe for the public and the environment[1].

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process, from waste generation to final removal.

G cluster_prep Preparation Phase cluster_accum Accumulation Phase cluster_disposal Final Disposition A 1. Identify Waste (Solid 4-(2,4-Difluorophenyl)piperidin-4-ol & Contaminated Materials) B 2. Select Appropriate PPE (Goggles, Gloves, Lab Coat) & Work in Fume Hood A->B Safety First C 3. Segregate Waste (Dedicated Container) B->C Begin Procedure D 4. Select & Seal Container (Compatible HDPE/PP) C->D E 5. Affix Hazardous Waste Label (Full Name, Date, Hazards) D->E F 6. Store in Designated Area (Cool, Ventilated, Secondary Containment) E->F G 7. Container Full or Time Limit Reached F->G H 8. Contact EHS or Licensed Waste Contractor G->H Initiate Pickup I 9. Professional Collection & Transport for Incineration H->I Final Disposal

Caption: Workflow for the safe disposal of 4-(2,4-Difluorophenyl)piperidin-4-ol.

Decontamination and Emergency Procedures

  • Empty Containers: The original container of 4-(2,4-Difluorophenyl)piperidin-4-ol is considered hazardous waste and should not be treated as regular trash. It can be triple-rinsed with a suitable solvent (e.g., methanol or ethanol); however, the rinsate must be collected and disposed of as hazardous liquid waste[16]. After decontamination, deface the original label before disposal as regular lab glass or plastic[16].

  • Spills: In the event of a spill, evacuate the area and prevent entry. Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite or sand). Carefully sweep up the absorbed material and place it in a sealed, labeled hazardous waste container for disposal[18][19]. Do not use water to clean up the spill, as this may spread contamination[18].

By adhering to this comprehensive guide, laboratory professionals can manage the disposal of 4-(2,4-Difluorophenyl)piperidin-4-ol with the highest degree of safety, integrity, and environmental stewardship.

References

  • Ace Waste. (n.d.). Properly Managing Chemical Waste in Laboratories. Retrieved from [Link]

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  • Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

  • Vanderbilt Environmental Health & Safety. (n.d.). Storing Hazardous Waste In Your Laboratory. Retrieved from [Link]

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  • Bürkle GmbH. (2024). Chemical resistance of plastics. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2026, January 22). Management of Hazardous Waste Pharmaceuticals. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals. Retrieved from [Link]

  • Stericycle. (2021, January 18). EPA Ruling On Hazardous Waste Pharmaceuticals. Retrieved from [Link]

  • Florida Department of Environmental Protection. (n.d.). Pharmaceutical Waste Guidance. Retrieved from [Link]

Sources

Handling

Personal protective equipment for handling 4-(2,4-Difluorophenyl)piperidin-4-ol

Operational Safety & Handling Guide: 4-(2,4-Difluorophenyl)piperidin-4-ol Executive Technical Summary Compound Identity: 4-(2,4-Difluorophenyl)piperidin-4-ol CAS Number: 1274933-78-6 Molecular Formula: C₁₁H₁₃F₂NO Physica...

Author: BenchChem Technical Support Team. Date: February 2026

Operational Safety & Handling Guide: 4-(2,4-Difluorophenyl)piperidin-4-ol

Executive Technical Summary

Compound Identity: 4-(2,4-Difluorophenyl)piperidin-4-ol CAS Number: 1274933-78-6 Molecular Formula: C₁₁H₁₃F₂NO Physical State: Solid (White to off-white powder) Primary Application: Key intermediate in the synthesis of triazole antifungals (e.g., Albaconazole analogs) and antipsychotic pharmacophores.

Operational Directive: While officially classified under GHS as an Irritant (Skin/Eye/Respiratory), this compound possesses significant pharmacological potential due to its structural similarity to potent bioactive agents. Treat as a Potent Compound (Band 3 equivalent) until specific toxicology data proves otherwise. The presence of the difluorophenyl ring increases lipophilicity, enhancing potential dermal absorption compared to non-fluorinated piperidines.

Hazard Analysis & Risk Assessment

The safety profile of 4-(2,4-Difluorophenyl)piperidin-4-ol is dictated by two structural motifs: the secondary amine (piperidine ring) and the fluorinated aromatic system .

Hazard ClassGHS CodeDescriptionMechanism of Action
Skin Irritation H315 Causes skin irritationBasic nitrogen attacks lipid bilayers; fluorination aids penetration.
Eye Irritation H319 Causes serious eye irritationDirect chemical insult to corneal epithelium. High risk of corneal opacity if untreated.
STOT-SE H335 May cause respiratory irritationInhalation of dust triggers mucosal inflammation in the upper respiratory tract.
Acute Toxicity H302 (Est)Harmful if swallowedPredicted based on piperidine analogs. Potential CNS or cardiovascular effects.

Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent cumulative exposure . Do not rely solely on engineering controls; PPE provides the final barrier of defense.

PPE Decision Logic (Graphviz Visualization)

PPE_Decision_Tree Start Task Definition State Physical State? Start->State Solid Solid / Powder State->Solid Liquid Solution / Mother Liquor State->Liquid Quant_Small < 100 mg Solid->Quant_Small Weighing Quant_Large > 100 mg Solid->Quant_Large Dispensing PPE_Level3 Level 3: Full Fume Hood Nitrile (Double) Face Shield (Splash) Liquid->PPE_Level3 All Quantities PPE_Level1 Level 1: Nitrile Gloves (Single) Safety Glasses Lab Coat Quant_Small->PPE_Level1 In Hood PPE_Level2 Level 2: Nitrile (Double) N95 Respirator Sleeve Covers Quant_Large->PPE_Level2 Open Bench (Avoid) Quant_Large->PPE_Level3 In Hood (Required)

Figure 1: PPE Selection Logic based on physical state and quantity. Note that handling solutions requires higher splash protection.

Detailed PPE Specifications
ComponentSpecificationRationale
Hand Protection Nitrile (0.11 mm min) Latex is permeable to halogenated organics. For solutions in DCM or DMF, use Silver Shield laminate gloves under nitrile.
Respiratory P100 / N95 Required if weighing outside a fume hood. The powder is electrostatic and easily aerosolized.
Eye Protection Chemical Goggles Safety glasses with side shields are insufficient for powders; goggles seal against airborne dust entry.
Body Defense Tyvek Lab Coat Cotton coats retain particulate matter. Use disposable Tyvek sleeves for scale-up (>10g) operations.

Operational Protocols

A. Weighing & Transfer (Critical Control Point)

Static electricity is the primary vector for contamination with this powder.

  • Engineering Control: Operate inside a certified chemical fume hood or a powder containment balance enclosure.

  • Static Mitigation: Use an ionizing fan or antistatic gun on the weighing boat before adding the powder. The fluorinated ring increases static retention.

  • Technique:

    • Place a tackymat at the hood sash.

    • Weigh into a pre-tared vial, not onto weighing paper (reduces transfer steps).

    • Wipe Down: Wipe the exterior of the vial with a damp Kimwipe (methanol-moistened) before removing it from the hood to capture invisible dust.

B. Solubilization & Reaction

Exothermic potential: Low to Moderate.

  • Solvent Choice: The compound is soluble in Methanol, DMSO, and DCM.

  • Addition: Add solvent to the solid, not solid to solvent, to prevent "puffing" of the powder.

  • Incompatibility: Avoid contact with strong oxidizing agents (e.g., permanganates) and acid chlorides without temperature control. The secondary amine is nucleophilic and will react vigorously with electrophiles.

Waste Disposal & Decontamination

CRITICAL COMPLIANCE WARNING: This molecule contains Fluorine . It cannot be disposed of in standard organic waste streams in many jurisdictions due to the formation of HF (Hydrofluoric Acid) or toxic dioxins during standard incineration.

Disposal Workflow (Graphviz Visualization)

Waste_Disposal Waste_Source Waste Generation Type_Check Waste Type? Waste_Source->Type_Check Solid_Waste Solid/Gloves/Wipes Type_Check->Solid_Waste Liquid_Waste Reaction Mother Liquor Type_Check->Liquid_Waste Bin_Halo HALOGENATED WASTE (High Temp Incineration) Solid_Waste->Bin_Halo Contaminated with Compound Halogen_Check Contains Halogens? Liquid_Waste->Halogen_Check Halogen_Check->Bin_Halo Yes (F, Cl, Br, I) Bin_Gen General Organic Waste Halogen_Check->Bin_Gen No

Figure 2: Segregation logic for halogenated waste streams.

Step-by-Step Disposal:

  • Liquids: Collect in a carboy specifically labeled "HALOGENATED ORGANIC WASTE." Do not mix with non-halogenated solvents (like acetone/ethanol washings) if your facility charges by volume for halogenated disposal, but never put this compound in the non-halogenated stream.

  • Solids: Contaminated gloves, weighing boats, and paper towels must be double-bagged in clear polyethylene bags and tagged as "Hazardous Solid Waste - Fluorinated."

  • Spill Cleanup:

    • Solid Spill: Do not sweep (creates dust). Use a HEPA vacuum or wet-wipe method.

    • Liquid Spill: Absorb with vermiculite or sand. Do not use combustible materials (sawdust).

Emergency Response

  • Eye Contact: Immediately flush with water for 15 minutes .[1][2][3][4] The basicity of the piperidine ring can cause progressive damage; speed is critical.

  • Skin Contact: Wash with soap and water.[1][3][5][6][7][8][9][10][11] Do not use alcohol (ethanol/isopropanol) immediately, as it may enhance transdermal absorption of the fluorinated lipophile.

  • Inhalation: Move to fresh air. If wheezing occurs, medical evaluation is required (potential for chemically induced asthma).

References

  • ChemicalBook. (2025).[3][11][12] 4-(2,4-Difluorobenzoyl)piperidine hydrochloride SDS & Analog Data. Retrieved from

  • Thermo Fisher Scientific. (2025).[1][5][9] Safety Data Sheet: 4-(4-Fluorophenyl)piperidine (Analogous Hazard Data). Retrieved from

  • PubChem. (2025). Compound Summary: Fluorinated Piperidine Derivatives. National Library of Medicine. Retrieved from [13]

  • Sigma-Aldrich. (2025).[1][9] Product Specification: 4-(2,4-Difluorophenyl)piperidin-4-ol (CAS 1274933-78-6).[14][15] Retrieved from

Sources

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